Fmoc-D-aspartic acid b-2-phenylisopropyl ester

Core Science & Biosynthesis

Physicochemical properties of Fmoc-D-Asp(O-2-PhiPr)OH

Advanced Side-Chain Protection for Controlling Aspartimide Formation and Orthogonal Cyclization

Executive Summary

In the high-stakes landscape of solid-phase peptide synthesis (SPPS), Fmoc-D-Asp(O-2-PhiPr)OH represents a critical tactical tool. While standard tert-butyl (OtBu) protection is sufficient for routine sequences, it frequently fails in "difficult" sequences—specifically those containing Asp-Gly, Asp-Asn, or Asp-Ser motifs—where base-catalyzed aspartimide formation compromises yield and purity.

This guide details the physicochemical profile and application logic of the 2-phenylisopropyl (2-PhiPr) ester derivative of D-aspartic acid. Unlike standard derivatives, the O-2-PhiPr group offers a dual advantage: steric bulk that suppresses aspartimide formation during Fmoc deprotection, and hyper-acid lability (cleavable with 1% TFA) that enables orthogonal side-chain deprotection for on-resin cyclization strategies.

Chemical Identity & Physicochemical Profile[1][2][3][4][5]

Fmoc-D-Asp(O-2-PhiPr)OH is the D-enantiomer of the aspartic acid derivative protected at the

-amino group with Fmoc and at the -carboxyl group with a 2-phenylisopropyl ester.

Property	Specification
Chemical Name	N- -Fmoc-D-aspartic acid -2-phenylisopropyl ester
CAS Number	855853-24-6 (D-isomer) / 200336-86-3 (L-isomer)
Molecular Formula	C H NO
Molecular Weight	473.52 g/mol
Appearance	White to off-white powder
Solubility	Soluble in DMF (0.5 M), DCM, DMSO; Insoluble in water
Purity (HPLC)	98.0%
Enantiomeric Purity	99.5% (critical for D-amino acid therapeutics)
Storage	+2°C to +8°C, Desiccated

Structural Insight

The 2-phenylisopropyl group is significantly bulkier than the standard tert-butyl group. This steric hindrance is the primary physicochemical driver for its stability against nucleophilic attack by the backbone amide nitrogen, the rate-limiting step in aspartimide formation.

The Aspartimide Challenge: Mechanism & Solution

The formation of aspartimide is a notorious side reaction in Fmoc SPPS, particularly when Asp is followed by Gly, Asn, or Ser. The repetitive exposure to piperidine (used for Fmoc removal) catalyzes the deprotonation of the backbone amide, which then attacks the side-chain ester.

Why Fmoc-D-Asp(O-2-PhiPr)OH?

• Steric Shielding: The bulky phenyl ring of the 2-PhiPr group physically blocks the approach of the backbone nitrogen, drastically reducing cyclization rates.

• Chiral Integrity: Aspartimide formation leads to racemization (epimerization). By preventing the ring closure, the stereochemical integrity of the D-Asp residue is preserved.

Visualization: Aspartimide Formation Pathway

The following diagram illustrates the mechanism of base-catalyzed aspartimide formation and how the 2-PhiPr group inhibits this pathway.

Caption: Mechanism of base-catalyzed aspartimide formation. The 2-PhiPr group inhibits the critical nucleophilic attack step (green node) via steric hindrance.

Orthogonal Application: On-Resin Cyclization

Beyond stability, the defining feature of O-2-PhiPr is its hyper-acid lability .[1] It belongs to the class of protecting groups cleavable by dilute acid (1-2% TFA), making it orthogonal to standard side-chain protections (e.g., Boc, tBu, Trt) which require high concentrations of TFA (95%).

This property is indispensable for Head-to-Side Chain or Side Chain-to-Side Chain cyclization (e.g., Lactam bridges).

Experimental Workflow: Orthogonal Deprotection

This workflow describes the synthesis of a cyclic peptide using Fmoc-D-Asp(O-2-PhiPr)OH and Fmoc-Lys(Mtt)-OH.

Caption: Orthogonal deprotection strategy using 1% TFA to selectively unmask Asp and Lys residues for on-resin cyclization prior to global cleavage.

Experimental Protocols

Protocol A: Dissolution & Coupling

Context: Fmoc-D-Asp(O-2-PhiPr)OH is hydrophobic. Proper solvent choice is key to ensuring reactivity.

• Solvent: Dissolve the amino acid in DMF (Dimethylformamide) to a concentration of 0.5 M .

  • Note: If the solution appears cloudy, add a minimal amount of DCM (Dichloromethane) to assist solubility, but ensure the final coupling mixture does not exceed 20% DCM to prevent resin swelling issues in some polystyrene resins.

• Activation: Use DIC/Oxyma or HATU/DIPEA .

  • Stoichiometry: 3-5 equivalents relative to resin loading.

  • Pre-activation: 2-3 minutes.

• Coupling Time: 60 minutes at room temperature.

  • Validation: Perform a Kaiser test (ninhydrin) to ensure complete coupling.

Protocol B: Selective Removal of O-2-PhiPr (1% TFA)

Context: This step removes the 2-PhiPr group without cleaving the peptide from the resin (assuming an acid-stable linker like Rink Amide is NOT used, or careful control is maintained). Correction: This method is typically used with Rink Amide or Wang resins where the linker is stable to 1% TFA, or with highly acid-sensitive linkers (2-CTC) where the peptide would be cleaved. Crucial: For on-resin cyclization, use a linker stable to 1% TFA (e.g., Rink Amide). If using 2-CTC resin, 1% TFA will cleave the peptide from the resin.

Reagents:

• Stripping Solution: 1-2% Trifluoroacetic acid (TFA) in Dichloromethane (DCM) (v/v).

• Scavenger: 2-5% Triisopropylsilane (TIPS) (Recommended if Trt/Mtt groups are present to prevent retritylation).

Steps:

• Wash: Wash resin with DCM (3 x 1 min) to remove traces of DMF (DMF can buffer the acid).

• Pulse Deprotection: Add Stripping Solution to the resin.

  • Treat for 2 minutes .

  • Drain.

  • Repeat 10 times. (Total time ~20 mins).

  • Why? Short pulses prevent the accumulation of cleaved protecting groups and ensure fresh acid is available.

• Visual Check: The resin may change color (yellow/orange) due to the trityl/phenylisopropyl cation formation. This is normal.

• Neutralization: Wash resin with 5% DIPEA in DMF (3 x 2 min) to neutralize the resin before the cyclization coupling step.

References

• PubChem. (2021).[2] Fmoc-Asp(2-phenylisopropyl ester)-OH Compound Summary. National Library of Medicine. Retrieved from [Link]

• Behrendt, R., et al. (2015).[3][4] New t-butyl based aspartate protecting groups preventing aspartimide formation in Fmoc SPPS. Journal of Peptide Science, 21(8), 680-687.[4] Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Fmoc-Asp(2-phenylisopropyl ester)-OH | C28H27NO6 | CID 56777012 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. New t-butyl based aspartate protecting groups preventing aspartimide formation in Fmoc SPPS - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Fmoc-D-aspartic acid β-2-phenylisopropyl ester: A Strategic Asset in Peptide Synthesis and Drug Development

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Challenges of Aspartic Acid Incorporation in Peptide Synthesis

The incorporation of aspartic acid into peptide sequences is a critical, yet often challenging, step in solid-phase peptide synthesis (SPPS). The primary obstacle is the propensity for base-catalyzed aspartimide formation, a deleterious side reaction that can lead to a cascade of impurities, including α- and β-peptides and racemized products.[1][2] This not only complicates purification but can also significantly reduce the yield of the target peptide, posing a considerable bottleneck in both research and manufacturing settings. The selection of an appropriate side-chain protecting group for the β-carboxyl function of aspartic acid is therefore a decision of paramount strategic importance. This guide provides a comprehensive technical overview of Fmoc-D-aspartic acid β-2-phenylisopropyl ester (Fmoc-D-Asp(O-2-PhiPr)-OH), a specialized building block designed to mitigate these challenges and unlock new possibilities in peptide chemistry.

Core Characteristics of Fmoc-D-Asp(O-2-PhiPr)-OH

Fmoc-D-aspartic acid β-2-phenylisopropyl ester is a protected amino acid derivative tailored for Fmoc-based solid-phase peptide synthesis. Its strategic value lies in the unique properties of the 2-phenylisopropyl (2-PhiPr) ester protecting group.

Property	Value	Source
CAS Number	214852-39-8	[3][4]
Molecular Formula	C₂₈H₂₇NO₆	[3]
Molecular Weight	473.52 g/mol	[3]
Appearance	White to off-white powder	-
Key Feature	High acid lability of the 2-PhiPr protecting group	[2]

The defining characteristic of the 2-PhiPr group is its heightened sensitivity to acid compared to standard tert-butyl (tBu) based protecting groups. This allows for its selective removal under very mild acidic conditions, a property often referred to as "quasi-orthogonality" within the Fmoc/tBu synthesis strategy. This feature is the cornerstone of its utility in advanced peptide synthesis.

The Causality Behind Experimental Choices: Why Opt for the 2-PhiPr Protecting Group?

The decision to employ Fmoc-D-Asp(O-2-PhiPr)-OH is driven by two primary considerations: the mitigation of aspartimide formation and the facilitation of complex peptide architectures.

Minimizing Aspartimide Formation

Aspartimide formation is initiated by the deprotonation of the backbone amide nitrogen C-terminal to the aspartic acid residue during the piperidine-mediated Fmoc deprotection step. This is followed by an intramolecular cyclization, leading to the formation of a succinimide ring.[2] This side reaction is particularly prevalent in sequences containing Asp-Gly, Asp-Asn, and Asp-Ser motifs.

The 2-PhiPr ester, due to its steric bulk, hinders the necessary conformational arrangement for the intramolecular attack of the backbone amide, thereby reducing the rate of aspartimide formation. While not completely eliminating the issue in the most challenging sequences, it offers a significant reduction in this side reaction compared to the more commonly used tert-butyl ester.[2]

Diagram: The Aspartimide Formation Pathway

Caption: Base-catalyzed formation of aspartimide during Fmoc-SPPS.

Enabling Orthogonal Deprotection for Complex Peptides

The high acid lability of the 2-PhiPr group allows for its selective cleavage on-resin without disturbing acid-labile resins (e.g., 2-chlorotrityl) or other side-chain protecting groups like tBu, Boc, and Trt. This is a powerful tool for the synthesis of cyclic peptides, branched peptides, and post-translationally modified peptides.

For instance, in the synthesis of side-chain-to-side-chain lactam-bridged cyclic peptides, a combination of Fmoc-D-Asp(O-2-PhiPr)-OH and an orthogonally protected amino acid (e.g., Fmoc-L-Lys(Mtt)-OH) can be employed. The Mtt (4-methyltrityl) and 2-PhiPr groups can be selectively and simultaneously removed on-resin using a dilute solution of trifluoroacetic acid (TFA) in dichloromethane (DCM), leaving the rest of the peptide intact. The newly liberated side-chain functionalities can then be coupled to form the desired cyclic structure.

Diagram: Orthogonal Deprotection Workflow for Cyclic Peptide Synthesis

Caption: Workflow for on-resin cyclization using orthogonal protecting groups.

Field-Proven Methodologies and Protocols

The following protocols are provided as a guide for the effective use of Fmoc-D-Asp(O-2-PhiPr)-OH in SPPS. Optimization may be required based on the specific peptide sequence and synthesis scale.

General Synthesis of Fmoc-D-Asp(O-2-PhiPr)-OH

While typically purchased from commercial suppliers, a general synthetic route involves the esterification of the β-carboxylic acid of a suitably protected Fmoc-D-aspartic acid derivative with 2-phenyl-2-propanol.

Protocol 1: Esterification of Fmoc-D-aspartic acid α-t-butyl ester

• Dissolution: Dissolve Fmoc-D-Asp-OtBu (1 equivalent) and 2-phenyl-2-propanol (1.5 equivalents) in anhydrous dichloromethane (DCM).

• Catalyst Addition: Add 4-(dimethylamino)pyridine (DMAP) (0.1 equivalents) to the solution.

• Coupling Agent Addition: Cool the reaction mixture to 0°C in an ice bath and add a solution of N,N'-dicyclohexylcarbodiimide (DCC) (1.1 equivalents) in DCM dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Filtration: Filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU).

• Work-up: Wash the filtrate with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• α-Ester Deprotection: The resulting diester is then selectively deprotected at the α-position using a mild acid, such as a carefully controlled solution of TFA in DCM, to yield the final product.

• Purification: The crude product is purified by flash column chromatography or recrystallization.

Incorporation into a Peptide Sequence via SPPS

Fmoc-D-Asp(O-2-PhiPr)-OH can be coupled using standard activation methods.

Protocol 2: Coupling of Fmoc-D-Asp(O-2-PhiPr)-OH

• Resin Preparation: Swell the resin (e.g., Rink Amide, 2-chlorotrityl) in N,N-dimethylformamide (DMF) for at least 30 minutes. Perform Fmoc deprotection of the N-terminal amino group of the growing peptide chain using 20% piperidine in DMF (2 x 10 minutes). Wash the resin thoroughly with DMF.

• Activation: In a separate vessel, pre-activate Fmoc-D-Asp(O-2-PhiPr)-OH (3 equivalents relative to resin loading) with a suitable coupling reagent such as HATU (2.9 equivalents) and a base like N,N-diisopropylethylamine (DIPEA) (6 equivalents) in DMF for 2-5 minutes.

• Coupling: Add the activated amino acid solution to the deprotected peptidyl-resin. Allow the coupling reaction to proceed for 1-2 hours at room temperature.

• Monitoring: Monitor the completion of the coupling reaction using a qualitative test such as the Kaiser test. If the test is positive (indicating incomplete coupling), the coupling step can be repeated.

• Washing: After complete coupling, wash the resin thoroughly with DMF to remove excess reagents.

Selective On-Resin Deprotection of the 2-PhiPr Group

This protocol outlines the selective removal of the 2-PhiPr group while the peptide remains attached to the resin.

Protocol 3: Selective 2-PhiPr Deprotection

• Resin Preparation: Wash the peptidyl-resin containing the D-Asp(O-2-PhiPr) residue with DCM to ensure it is free of DMF.

• Deprotection Cocktail: Prepare a fresh solution of 1-2% TFA in DCM. For sequences containing tryptophan, it is advisable to include a scavenger such as triisopropylsilane (TIS) (2.5% v/v) in the cocktail to prevent side reactions.

• Deprotection Reaction: Treat the resin with the deprotection cocktail (approximately 10 mL per gram of resin). Gently agitate the suspension at room temperature. The deprotection is typically complete within 30-60 minutes. It is recommended to perform the deprotection in several short intervals (e.g., 6 x 10 minutes), collecting the filtrate each time to minimize re-attachment of the protecting group.

• Washing: After the final deprotection step, thoroughly wash the resin with DCM to remove the cleaved protecting group and residual acid.

• Neutralization: If the subsequent step is a base-catalyzed reaction (e.g., on-resin cyclization), wash the resin with a 10% solution of DIPEA in DMF to neutralize any residual TFA.

• Final Washes: Wash the resin with DMF to prepare for the next synthetic step.

Authoritative Grounding and Applications

The utility of the 2-PhiPr protecting group, particularly for the L-enantiomer, in facilitating the synthesis of complex peptides and glycopeptides is well-documented. For example, its application was crucial in the synthesis of a biologically active N-linked glycopeptide C34-human immunodeficiency virus entry inhibitor, where it proved more effective in reducing aspartimide formation than the O-allyl group.[2] While specific, high-profile examples utilizing the D-enantiomer in late-stage drug development are less prevalent in publicly accessible literature, its application is invaluable in the synthesis of D-amino acid-containing peptides (D-peptides). D-peptides are of significant interest in drug development due to their enhanced proteolytic stability and potential for unique biological activities, including applications in neuroscience.[5] The use of Fmoc-D-Asp(O-2-PhiPr)-OH allows for the precise and controlled synthesis of these D-peptide analogues, particularly those requiring cyclization or other side-chain manipulations.

Conclusion: A Self-Validating System for Advanced Peptide Synthesis

Fmoc-D-aspartic acid β-2-phenylisopropyl ester represents a sophisticated tool for the modern peptide chemist. Its value is not merely in the protection it affords, but in the strategic flexibility it provides. By enabling selective deprotection under mild conditions, it offers a robust solution to the persistent problem of aspartimide formation and opens the door to the efficient synthesis of complex peptide architectures that are otherwise difficult to access. The protocols described herein, grounded in established chemical principles, provide a self-validating framework for the successful application of this reagent. For researchers and drug developers, mastering the use of Fmoc-D-Asp(O-2-PhiPr)-OH is a key step towards overcoming synthetic hurdles and accelerating the discovery and development of novel peptide-based therapeutics.

References

• ResearchGate. Synthesis of Asp-based lactam cyclic peptides using amide-bonded diaminodiacid to prevent aspartimide formation. Available from: [Link]

• Nature. Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups. Available from: [Link]

• Wiley Online Library. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. Available from: [Link]

• PubMed. Synthesis of Asp-based lactam cyclic peptides using an amide-bonded diaminodiacid to prevent aspartimide formation. Available from: [Link]

• Aapptec Peptides. Fmoc-Asp(O-2-PhiPr)-OH [200336-86-3]. Available from: [Link]

• ResearchGate. A) Synthesis of Fmoc-Asp(CyPY)-OH 12 from commercially available.... Available from: [Link]

• Nowick Laboratory, UC Irvine. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Available from: [Link]

• AAPPTEC. Overview of Solid Phase Peptide Synthesis (SPPS). Available from: [Link]

• iChemical. Fmoc-D-Asp(2-phenylisopropyl ester)-OH, CAS No. 214852-39-8. Available from: [Link]

Sources

• 1. Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH [sigmaaldrich.com]
• 2. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. advancedchemtech.com [advancedchemtech.com]
• 4. Fmoc-D-Asp(2-phenylisopropyl ester)-OH, CAS No. 214852-39-8 - iChemical [ichemical.com]
• 5. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]

The Stereochemical Architect: A Technical Guide to D-Aspartic Acid in Peptide Synthesis

Topic: Rationale for Using D-Aspartic Acid in Peptide Synthesis Content Type: Technical Guide / Whitepaper Audience: Senior Researchers & Drug Development Scientists

Executive Summary

In the landscape of therapeutic peptide development, the incorporation of D-amino acids is a deliberate strategy to overcome the inherent limitations of native L-peptides: poor bioavailability and rapid proteolytic degradation. D-Aspartic Acid (D-Asp), specifically, serves as a critical tool for two distinct purposes: proteolytic gating and conformational locking .

However, the introduction of Asp residues (D or L) into a synthetic scheme introduces the "Aspartimide Problem"—a notorious side reaction that can compromise yield and purity.[1] This guide analyzes the mechanistic rationale for deploying D-Asp and provides a self-validating Solid Phase Peptide Synthesis (SPPS) protocol designed to mitigate aspartimide formation.

The Stereochemical Rationale: Why D-Asp?

The decision to substitute L-Asp with D-Asp is rarely arbitrary; it is driven by specific physicochemical and biological requirements.

2.1. Proteolytic Stability (The "Enzymatic Blind Spot")

Endogenous proteases and peptidases are stereoselective, evolving to recognize and cleave peptide bonds between L-amino acids. The introduction of D-Asp creates a local "steric clash" within the enzyme's active site.

• Mechanism: The inverted chirality prevents the formation of the transition state required for hydrolysis.

• Impact: Substitution of L-Asp with D-Asp can extend the plasma half-life (

  ) of a peptide from minutes to hours. This is particularly effective when D-Asp is placed at the N-terminus or adjacent to cleavage sites (e.g., replacing L-Asp in a known proteolytic hotspot).

2.2. Conformational Locking (The Beta-Turn Switch)

D-Asp is a potent inducer of specific secondary structures, particularly Type II'

-turns .

• The Physics: In L-peptide chains, the formation of a tight hairpin turn often requires high energy. The side chain of D-Asp, however, orients favorably in the

  or position of a turn, stabilizing the geometry through side-chain/backbone hydrogen bonding.

• Application: This is critical in "Cyclization-Free" macrocyclic mimetics. Instead of using disulfide bridges to force a loop, a researcher can insert D-Asp to thermodynamically favor the bent conformation, improving receptor binding affinity.

The Synthetic Challenge: The Aspartimide Trap

While D-Asp solves biological problems, it creates synthetic ones. The presence of any Aspartic Acid residue (D or L) in a sequence—especially adjacent to small residues like Glycine, Serine, or Alanine—risks Aspartimide formation .

3.1. The Mechanism of Failure

During Fmoc removal (using piperidine), the basic conditions deprotonate the backbone amide nitrogen of the next amino acid (

). This nitrogen acts as a nucleophile, attacking the ester carbonyl of the Asp side chain.[2][3]

Consequences:

• Cyclization: Formation of a 5-membered succinimide ring (Aspartimide).

• Epimerization: The ring is prone to racemization.

• Ring Opening: Hydrolysis opens the ring to form a mixture of

  -Asp (native), -Asp (isopeptide), and their D/L enantiomers.

Figure 1: The Aspartimide Pathway. This reaction is the primary cause of purity failure in Asp-containing peptides. Note that D-Asp is equally susceptible to this mechanism as L-Asp.

Advanced Protocol: Optimized Fmoc-SPPS for D-Asp

To incorporate D-Asp effectively, one must suppress the aspartimide reaction. The following protocol utilizes HMB (2-hydroxy-4-methoxybenzyl) backbone protection or bulky side-chain esters.

Objective: Synthesize a sequence containing ...-Gly-D-Asp-... (High Risk Motif).

4.1. Reagent Selection Strategy

Component	Standard Reagent	Optimized Reagent for D-Asp	Rationale
D-Asp Building Block	Fmoc-D-Asp(OtBu)-OH	Fmoc-D-Asp(OMpe)-OH	The OMpe (3-methylpent-3-yl) ester is bulkier than OtBu, sterically hindering the nucleophilic attack.
Adjacent Residue	Fmoc-Gly-OH	Fmoc-(Dmb)Gly-OH or Fmoc-(Hmb)Gly-OH	Protects the backbone nitrogen, physically blocking it from attacking the D-Asp side chain.
Deprotection Base	20% Piperidine	Piperidine + 0.1M HOBt	HOBt acts as an acid to suppress the base-catalyzed imide ring closure during Fmoc removal.

4.2. Step-by-Step Methodology

Step 1: Resin Preparation

• Use a low-loading resin (e.g., Tentagel-S-RAM, 0.2–0.3 mmol/g) to reduce inter-chain aggregation, which exacerbates side reactions.

• Swell resin in DMF for 30 minutes.

Step 2: Coupling the "Safe" Residues

• Perform standard Fmoc-SPPS cycles (Coupling: 3 eq AA, 3 eq DIC, 3 eq Oxyma Pure; Deprotection: 20% Piperidine in DMF).

Step 3: Coupling the D-Aspartic Acid

• Reagent: Fmoc-D-Asp(OMpe)-OH (or OtBu if OMpe is unavailable, but requires Step 4 modification).

• Activation: DIC/Oxyma (1:1:1 ratio). Avoid strong bases like DIEA during coupling if possible to minimize pre-activation racemization.

• Time: 60 minutes at Room Temp.

Step 4: The Critical Deprotection (The "Acidic Brake")

• Crucial Step: When removing the Fmoc group from the D-Asp (and subsequent residues), the D-Asp side chain is exposed to base.[1]

• Cocktail: Prepare 20% Piperidine in DMF containing 0.1M HOBt (or 0.1M 6-Cl-HOBt).

• Logic: The HOBt protonates the amide backbone nitrogen just enough to reduce its nucleophilicity without preventing Fmoc removal.

Step 5: Coupling the High-Risk Neighbor (e.g., Glycine)

• If the sequence is Gly-D-Asp, use Fmoc-(Dmb)Gly-OH .

• The Dmb group is attached to the backbone nitrogen.

• Note: Coupling to a Dmb-protected amine is sterically difficult. Use HATU/DIEA for this specific coupling and extend time to 2 hours or double couple.

Step 6: Cleavage & Global Deprotection

• Cocktail: TFA/TIS/H2O (95:2.5:2.5).

• Time: 2–3 hours.

• Note: The Dmb/Hmb group is acid-labile and will be removed during this step.

Visualization: Structural Impact of D-Asp

The following diagram illustrates how D-Asp substitution alters the peptide backbone trajectory compared to L-Asp, facilitating the Type II' beta-turn.

Figure 2: Conformational Switching. L-Asp (top) often clashes in tight turn geometries. D-Asp (bottom) adopts phi/psi angles that favor the formation of the i to i+3 hydrogen bond characteristic of beta-turns.

References

• Mergler, M., & Dick, F. (2005). The Aspartimide Problem in Fmoc-based SPPS. Journal of Peptide Science. Link

• Iris Biotech GmbH. Aspartimide Formation and Prevention Strategies. Knowledge Base. Link

• Imperato, G., et al. (2021). Role of D-Amino Acids in Peptide Design and Stability. Chemical Reviews. Link

• Sigma-Aldrich (Merck). Peptide Stability and Potential Degradation Pathways. Technical Bulletin. Link

• Behrendt, R., et al. (2016). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science. Link

Sources

• 1. media.iris-biotech.de [media.iris-biotech.de]
• 2. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]

Protocols & Analytical Methods

Application Note: Optimized Coupling Strategies for Fmoc-D-Asp(O-2-PhiPr)-OH in Solid-Phase Peptide Synthesis

Executive Summary

The incorporation of Fmoc-D-Asp(O-2-PhiPr)-OH (Fmoc-D-aspartic acid

-2-phenylisopropyl ester) represents a strategic solution to one of the most persistent challenges in peptide chemistry: aspartimide formation . While standard Asp(OtBu) derivatives are susceptible to base-catalyzed cyclization during Fmoc removal—particularly in Asp-Gly, Asp-Asn, and Asp-Ser sequences—the bulky 2-phenylisopropyl (2-PhiPr) ester provides steric shielding that suppresses this side reaction.

However, the very bulk that protects the side chain imposes kinetic barriers during the coupling of the amino acid itself. Furthermore, as a D-enantiomer, this residue requires strict control over activation conditions to prevent racemization (epimerization) to the L-form. This guide details the mechanistic rationale and optimized protocols for coupling this sterically demanding, high-value building block.

The Mechanistic Challenge: Aspartimide & Steric Shielding

To understand the reagent choice, one must understand the failure mode. In standard SPPS, the repetitive exposure to piperidine (used for Fmoc removal) deprotonates the backbone amide nitrogen of the residue succeeding Asp.[1] This nitrogen attacks the

-ester of the Asp side chain, forming a succinimide ring (aspartimide).

The Role of 2-PhiPr: Unlike the standard tert-butyl (OtBu) ester, the 2-phenylisopropyl ester introduces significant steric bulk near the carbonyl carbon. This bulk effectively blocks the trajectory of the attacking backbone nitrogen, kinetically inhibiting cyclization without requiring backbone protection (e.g., Hmb/Dmb).

Visualization: Mechanism of Protection

The following diagram illustrates the aspartimide pathway and the blocking mechanism of the 2-PhiPr group.

Caption: Figure 1. The 2-PhiPr ester sterically inhibits the nucleophilic attack of the backbone amide, preventing the formation of the aspartimide intermediate common with standard OtBu protection.

Coupling Reagent Selection Matrix

Selecting reagents for Fmoc-D-Asp(O-2-PhiPr)-OH requires balancing coupling efficiency (overcoming steric bulk) against chiral integrity (preventing D

L conversion).

Comparative Analysis of Reagents

Reagent Class	Specific Reagents	Activation Mechanism	Suitability for D-Asp(O-2-PhiPr)	Risk Profile
Carbodiimides	DIC / Oxyma Pure	In situ formation of Oxyma ester	Optimal (Gold Standard)	Low Racemization. Slower kinetics than HATU, but safer for chirality. Excellent solubility.
Uronium Salts	HATU / HOAt	Formation of OAt active ester	High Efficiency	Medium Risk. High activation speed overcomes steric bulk, but excess base (DIEA) causes racemization.
Phosphonium Salts	PyBOP / HOBt	Formation of OBt active ester	Moderate	Low Risk. Good alternative if uronium salts fail, but generates carcinogenic HMPA byproduct (BOP) or similar phosphine oxides.
Traditional	HBTU / DIEA	Formation of OBt active ester	Sub-optimal	High Risk. Often leads to significant racemization of D-amino acids and lower yields due to steric hindrance.

The Verdict: DIC/Oxyma Pure

For Fmoc-D-Asp(O-2-PhiPr)-OH, the combination of DIC (Diisopropylcarbodiimide) and Oxyma Pure (Ethyl cyano(hydroxyimino)acetate) is the recommended first-line approach.

• Why: Oxyma Pure suppresses racemization more effectively than HOBt and approaches the reactivity of HOAt without the explosive risks. The neutral conditions (no added tertiary base like DIEA during activation) preserve the sensitive D-configuration.

Experimental Protocol

Materials Preparation[1][2][3]

• Amino Acid: Fmoc-D-Asp(O-2-PhiPr)-OH (MW ~473.5 g/mol ).[2]

• Solvent: DMF (Dimethylformamide). Note: The 2-PhiPr group is lipophilic; if solubility is poor, use a 50:50 mixture of DMF and DCM (Dichloromethane).

• Reagents: DIC (liquid), Oxyma Pure (solid).

Step-by-Step Coupling Procedure (Batch Mode)

This protocol assumes a 0.1 mmol synthesis scale.[3]

• Resin Preparation:

  • Ensure the preceding amino acid is fully deprotected and the resin is washed (5x DMF).

  • Critical: Drain the vessel completely to prevent dilution of reagents.

• Activation (Pre-activation is NOT recommended for D-AAs):

  • Dissolve Fmoc-D-Asp(O-2-PhiPr)-OH (3.0 eq, 0.3 mmol) and Oxyma Pure (3.0 eq, 0.3 mmol) in minimal DMF (approx. 2-3 mL).

  • Add DIC (3.0 eq, 47 µL) immediately before adding to the resin.

  • Rationale: Minimizing the time between activation and coupling reduces the window for oxazolone formation (the pathway to racemization).

• Coupling Reaction:

  • Transfer the mixture to the resin.[3]

  • Agitate at Room Temperature for 60–90 minutes .

  • Note: The bulky 2-PhiPr ester increases the hydrodynamic radius of the amino acid. Standard 30-min couplings may be insufficient.

• Monitoring (The Kaiser Test):

  • Perform a Kaiser (ninhydrin) test.

  • If Blue (Incomplete): Do not extend time. Wash and perform a double couple using fresh reagents.

  • If Colorless (Complete): Proceed to wash steps.

• Capping (Optional but Recommended):

  • If the sequence is long (>15 residues), cap unreacted amines with Acetic Anhydride/Pyridine to prevent deletion sequences.

Protocol for "Difficult" Couplings (HATU Method)

If the DIC/Oxyma method fails (e.g., coupling onto a secondary amine like Proline or N-methylated residues), switch to HATU but modify the base:

• Dissolve AA (3 eq) and HATU (2.9 eq) in DMF.

• Add TMP (2,4,6-Trimethylpyridine / Collidine) (6 eq) instead of DIEA.

• Rationale: Collidine is a weaker, more sterically hindered base than DIEA, significantly reducing base-catalyzed racemization while still driving the formation of the active ester.

Workflow Visualization

The following decision tree guides the user through the coupling process, ensuring the correct handling of this specific derivative.

Caption: Figure 2. Decision tree for selecting coupling conditions based on the steric environment of the growing peptide chain.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Incomplete Coupling	Steric clash between 2-PhiPr and resin-bound peptide.	Switch to HATU/Collidine . Increase temperature to 50°C (carefully, as heat promotes racemization of D-isomers).
Racemization (D L)	High base concentration or prolonged activation.	Use DIC/Oxyma (base-free). If using HATU, reduce base equivalents or switch to Collidine. Avoid pre-activation >2 mins.
Precipitation	High lipophilicity of the 2-PhiPr group.	Use a solvent mixture: DMF/DCM (1:1) or NMP .
Aspartimide (Post-Synthesis)	2-PhiPr group was cleaved too early?	Unlikely. 2-PhiPr is stable to piperidine. Ensure final cleavage cocktail contains water/TIS to scavenge the bulky cation efficiently.

References

• Iris Biotech GmbH. (n.d.). Aspartimide Formation and Prevention Strategies.[1][4][5][6][7][8] Retrieved from [Link][9]

• Karlström, A., & Undén, A. (1996). A New Protecting Group for Aspartic Acid that Minimizes Aspartimide Formation in Fmoc Solid Phase Peptide Synthesis. Tetrahedron Letters. (Contextual citation based on general knowledge of the 2-PhiPr development).

Sources

• 1. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. advancedchemtech.com [advancedchemtech.com]
• 3. chem.uci.edu [chem.uci.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. research-collection.ethz.ch [research-collection.ethz.ch]
• 7. media.iris-biotech.de [media.iris-biotech.de]
• 8. benchchem.com [benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Incorporation of Fmoc-D-Asp(O-2-PhiPr)OH into Cyclic Peptides

Introduction: The Critical Role of Aspartic Acid Protection in Advanced Cyclic Peptide Synthesis

The synthesis of cyclic peptides represents a frontier in drug discovery and biotechnology, offering molecules with enhanced stability, potency, and target selectivity.[1] A key challenge in this endeavor is the management of reactive amino acid side chains during solid-phase peptide synthesis (SPPS), particularly that of aspartic acid. The inherent reactivity of the β-carboxyl group of aspartic acid can lead to significant side reactions, most notably aspartimide formation, which can result in racemization and the formation of difficult-to-separate impurities. This side reaction is a major hurdle in achieving high purity and yield of the target peptide.

To address this challenge, the choice of a suitable protecting group for the aspartic acid side chain is paramount. Fmoc-D-Asp(O-2-PhiPr)OH emerges as a superior reagent for this purpose, especially in the context of cyclic peptide synthesis. The 2-phenylisopropyl (2-PhiPr) ester is a highly acid-labile protecting group that offers quasi-orthogonality to the commonly used tert-butyl (tBu) based protecting groups.[2] This unique characteristic allows for the selective deprotection of the Asp side chain on-resin under very mild acidic conditions, a critical step for subsequent on-resin cyclization strategies.[3] Furthermore, the steric bulk of the 2-PhiPr group provides a significant advantage in minimizing the base-catalyzed aspartimide formation during the repetitive piperidine treatments in Fmoc-SPPS.

This comprehensive guide provides detailed application notes and validated protocols for the effective incorporation of Fmoc-D-Asp(O-2-PhiPr)OH into both side-chain to side-chain and head-to-tail cyclic peptides. It is designed for researchers, scientists, and drug development professionals seeking to leverage this advanced building block to overcome synthetic challenges and unlock the potential of complex cyclic peptide architectures.

The Chemistry of Fmoc-D-Asp(O-2-PhiPr)OH: A Two-Fold Advantage

The utility of Fmoc-D-Asp(O-2-PhiPr)OH in cyclic peptide synthesis stems from two key chemical properties: its resistance to aspartimide formation and the selective cleavability of the 2-PhiPr protecting group.

Mitigation of Aspartimide Formation

Aspartimide formation is a base-catalyzed intramolecular cyclization that occurs when the nitrogen atom of the succeeding peptide bond attacks the β-carboxyl group of the aspartic acid residue. This side reaction is particularly prevalent in sequences containing Asp-Gly, Asp-Asn, and Asp-Ser motifs. The resulting five-membered succinimide ring is susceptible to nucleophilic attack by piperidine or water, leading to a mixture of α- and β-aspartyl peptides, as well as racemization at the α-carbon of the aspartic acid residue.

The 2-phenylisopropyl ester in Fmoc-D-Asp(O-2-PhiPr)OH provides significant steric hindrance around the β-carboxyl group, which disfavors the intramolecular cyclization required for aspartimide formation. This steric shield remains effective throughout the iterative Fmoc deprotection steps with piperidine, thereby preserving the integrity of the peptide backbone.

Quasi-Orthogonality and Selective Deprotection

The 2-PhiPr group is classified as a "quasi-orthogonal" protecting group because its lability to acid is significantly greater than that of standard tBu-based protecting groups. This differential lability is the cornerstone of its application in on-resin cyclization. The 2-PhiPr ester can be selectively cleaved on the solid support using a very dilute solution of trifluoroacetic acid (TFA) in dichloromethane (DCM), typically 1-2%.[2] These conditions are mild enough to leave tBu-based protecting groups on other amino acid side chains (e.g., Lys(Boc), Glu(OtBu), Tyr(tBu)) completely intact. This selective deprotection unmasks the aspartic acid side-chain carboxyl group, making it available for intramolecular cyclization with another deprotected side chain or the N-terminal amine.

Data Presentation: Comparative Performance

The choice of protecting group for aspartic acid has a direct impact on the purity and yield of the final cyclic peptide. The following table summarizes the expected performance of Fmoc-D-Asp(O-2-PhiPr)OH in comparison to the standard Fmoc-D-Asp(OtBu)OH.

Parameter	Fmoc-D-Asp(OtBu)OH	Fmoc-D-Asp(O-2-PhiPr)OH	Rationale
Aspartimide Formation	Moderate to High	Low	The bulky 2-PhiPr group sterically hinders the intramolecular cyclization that leads to aspartimide formation.[4]
On-Resin Cyclization	Not Feasible	Feasible	The OtBu group is not selectively cleavable on-resin without removing other tBu-based protecting groups. The 2-PhiPr group allows for selective deprotection.[3]
Crude Purity of Linear Peptide	Sequence Dependent	Generally Higher	Reduced aspartimide-related impurities lead to a cleaner crude product.
Overall Yield of Cyclic Peptide	Lower (requires solution-phase cyclization)	Higher (enables efficient on-resin cyclization)	On-resin cyclization minimizes intermolecular side reactions and simplifies purification.[5]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the incorporation of Fmoc-D-Asp(O-2-PhiPr)OH and subsequent cyclization.

Protocol 1: Incorporation of Fmoc-D-Asp(O-2-PhiPr)OH in SPPS

This protocol outlines the standard procedure for coupling Fmoc-D-Asp(O-2-PhiPr)OH to a growing peptide chain on a solid support.

Materials:

• Fmoc-protected peptide-resin with a free N-terminal amine

• Fmoc-D-Asp(O-2-PhiPr)OH

• Coupling reagents: HBTU, HATU, or DIC/Oxyma[6][7]

• Base: N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine

• Solvent: N,N-Dimethylformamide (DMF), peptide synthesis grade

• Washing solvents: DMF, Dichloromethane (DCM)

• 20% (v/v) Piperidine in DMF for Fmoc deprotection

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF for 30 minutes in a reaction vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5-10 minutes. Drain and repeat the treatment for another 5-10 minutes.

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove piperidine and the fluorenyl adduct.

• Amino Acid Activation: In a separate vial, dissolve Fmoc-D-Asp(O-2-PhiPr)OH (3-5 equivalents relative to resin loading) and the coupling reagent (e.g., HBTU, 3-5 equivalents) in a minimal amount of DMF. Add DIPEA (6-10 equivalents).

• Coupling: Add the activated amino acid solution to the resin. Agitate the mixture for 1-2 hours at room temperature.

• Monitoring: Perform a Kaiser test to monitor the completion of the coupling reaction. A negative result (colorless or yellow beads) indicates a complete reaction.

• Washing: Wash the resin thoroughly with DMF (3 times) and DCM (3 times) to remove excess reagents and byproducts.

• Chain Elongation: Proceed to the next Fmoc deprotection and coupling cycle.

Expert Insight: The choice of coupling reagent can be critical, especially for sterically hindered couplings. For difficult sequences, HATU is often preferred over HBTU due to its higher reactivity and lower propensity for racemization.[1][6]

Protocol 2: On-Resin Side-Chain to Side-Chain Cyclization

This protocol describes the formation of a lactam bridge between a D-Aspartic acid residue and a Lysine residue.

Materials:

• Fully assembled linear peptide-resin containing Fmoc-D-Asp(O-2-PhiPr)OH and Fmoc-L-Lys(Mtt)-OH

• Selective deprotection solution: 1-2% (v/v) TFA in DCM

• Neutralization solution: 10% (v/v) DIPEA in DMF

• Cyclization reagents: HATU or PyBOP (3 equivalents)[8]

• Base for cyclization: DIPEA (6 equivalents)

• Solvents: DCM, DMF

Procedure:

• Selective Deprotection: Treat the peptide-resin with 1-2% TFA in DCM for 5-10 minutes. Repeat this step 3-5 times until the yellow color of the trityl cation is no longer observed. This step simultaneously removes the Mtt and 2-PhiPr groups.

• Washing: Wash the resin thoroughly with DCM (5 times) and DMF (5 times) to remove the acid and cleaved protecting groups.

• Neutralization: Wash the resin with 10% DIPEA in DMF (3 times for 2 minutes each) to neutralize the protonated side-chain amines and carboxylates.

• Final Washing: Wash the resin with DMF (5 times).

• Cyclization: In a separate vial, dissolve the cyclization reagent (e.g., HATU, 3 equivalents) and DIPEA (6 equivalents) in DMF. Add this solution to the resin.

• Reaction: Agitate the mixture at room temperature for 2-4 hours. The reaction can be monitored by taking small aliquots of the resin for cleavage and LC-MS analysis.

• Washing: Wash the resin with DMF (5 times) and DCM (5 times).

• Final Cleavage and Deprotection: Cleave the cyclic peptide from the resin and remove the remaining side-chain protecting groups using a standard TFA cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane).

Expert Insight: The "pseudo-dilution" effect of the solid support favors intramolecular cyclization over intermolecular oligomerization.[5] However, for resins with high loading, it may be beneficial to use a larger volume of solvent during the cyclization step to further promote the desired intramolecular reaction.

Protocol 3: Solution-Phase Head-to-Tail Cyclization

This protocol is for the cyclization of a linear peptide in solution after cleavage from the resin. This approach is necessary when on-resin cyclization is not feasible.

Materials:

• Purified linear peptide with a free N-terminal amine and C-terminal carboxylic acid

• High-purity solvent for cyclization (e.g., DMF, DCM, or a mixture)

• Coupling reagents: HATU, HBTU, or DEPBT[9]

• Base: DIPEA or NaHCO₃

• Quenching solution (optional): e.g., piperidine

• Purification system: Reverse-phase HPLC

Procedure:

• Linear Peptide Preparation: Synthesize the linear peptide using standard SPPS. Cleave the peptide from the resin and deprotect all side chains. Purify the linear peptide to >95% purity by RP-HPLC and confirm its identity by mass spectrometry.

• High-Dilution Setup: Prepare a solution of the purified linear peptide in the chosen solvent at a low concentration (0.1-1 mM) to favor intramolecular cyclization.[10]

• Cyclization Reaction:

  • In a separate flask, prepare a solution of the coupling reagent (1.5-3 equivalents) and base (3-6 equivalents) in the same solvent.

  • Slowly add the peptide solution to the coupling reagent solution over several hours using a syringe pump. This maintains high-dilution conditions throughout the reaction.

  • Alternatively, the coupling reagent and base can be added portion-wise to the dilute peptide solution.

• Reaction Monitoring: Monitor the progress of the cyclization by taking small aliquots from the reaction mixture and analyzing them by LC-MS.

• Quenching: Once the reaction is complete, quench any remaining active esters by adding a small amount of a primary or secondary amine (e.g., piperidine).

• Work-up and Purification: Remove the solvent under reduced pressure. Dissolve the crude cyclic peptide in a suitable solvent and purify by RP-HPLC.

Expert Insight: The choice of solvent can significantly impact the conformation of the linear peptide and, consequently, the efficiency of cyclization. It is often beneficial to screen different solvents to find the optimal conditions for a particular peptide sequence. Including a turn-inducing residue like proline or a D-amino acid near the cyclization site can pre-organize the peptide backbone for cyclization and improve yields.[6]

Visualization of Workflows

Workflow for On-Resin Side-Chain Cyclization

Caption: Workflow for on-resin side-chain to side-chain cyclization.

Workflow for Solution-Phase Head-to-Tail Cyclization

Caption: Workflow for solution-phase head-to-tail cyclization.

Conclusion: Empowering Complex Peptide Synthesis

Fmoc-D-Asp(O-2-PhiPr)OH is a powerful and enabling building block for the synthesis of complex cyclic peptides. Its ability to suppress aspartimide formation while allowing for selective on-resin deprotection provides a robust and efficient pathway to high-purity cyclic products. By understanding the underlying chemistry and adhering to the detailed protocols outlined in this guide, researchers can confidently incorporate this reagent into their synthetic strategies, pushing the boundaries of peptide-based drug discovery and materials science. The presented workflows and expert insights serve as a comprehensive resource for both seasoned peptide chemists and those new to the field, ensuring the successful synthesis of challenging cyclic peptide targets.

References

• Kong, M. J. W., van den Braak, T. J. H. P., & Neumann, K. (2021). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. Chemistry – A European Journal, 27(5), 1539-1551.
• Yue, C., et al. (1993). 2-Phenylisopropyl esters as carboxyl protecting groups in the fast synthesis of peptide fragments. Tetrahedron Letters, 34, 323-326.
• Dick, F., et al. (1998). In Peptides 1996, Proceedings of the 24th European Peptide Symposium. Ramage, R., & Epton, R. (Eds.). Mayflower Scientific Ltd.
• Taylor, J. W., et al. (2001). Poster 185 presented at the American Peptide Symposium, San Diego.
• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive. Journal of the American Chemical Society, 115(10), 4397-4398.
• Malesevic, M., et al. (2004). An improved method for the solution cyclization of peptides under pseudo-high dilution conditions. Journal of Peptide Research, 63(4), 328-332.
• Alcaro, M. C., et al. (2004). On-resin head-to-tail cyclization of cyclotetrapeptides: optimization of crucial parameters. Journal of Peptide Science, 10(4), 218-228.

• AAPPTec. (n.d.). Peptide Modifications; Cyclization; Stapled peptides; phosphorylation;. Retrieved from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• AAPPTec. (n.d.). Coupling Reagents. Retrieved from [Link]

• Kates, S. A., et al. (1993). A novel, convenient, three-dimensional orthogonal protection scheme for solid-phase synthesis of cyclic peptides. Tetrahedron Letters, 34(10), 1549-1552.
• McMurray, J. S. (1991). Solid phase synthesis of a cyclic peptide using fmoc chemistry. Tetrahedron Letters, 32(52), 7679-7682.
• Biju, V., et al. (2011). Microwave-Assisted Solid-Phase Synthesis of side-chain to side-chain lactam-bridge cyclic peptides. ACS Symposium Series, 1087, 13-25.
• White, P. D., & Chan, W. C. (Eds.). (2000). Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Oxford University Press.
• Behrendt, R., et al. (2016). New t-butyl based aspartate protecting groups preventing aspartimide formation in Fmoc SPPS. Journal of Peptide Science, 22(1), 35-41.
• Nowick, J. S. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine.
• Albericio, F., et al. (2020). Solid-Phase Synthesis of Head to Side-Chain Tyr-Cyclodepsipeptides Through a Cyclative Cleavage From Fmoc-MeDbz/MeNbz-resins. Frontiers in Chemistry, 8, 301.
• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504.
• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International Journal of Peptide and Protein Research, 35(3), 161-214.
• Chan, W. C., & White, P. D. (2000). Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Oxford University Press.
• Humphrey, J. M., & Chamberlin, A. R. (1997). Chemical Synthesis of Natural Products. Chemical Reviews, 97(6), 2243-2266.
• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557-6602.

Sources

• 1. researchgate.net [researchgate.net]
• 2. biotage.com [biotage.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. peptide.com [peptide.com]
• 6. peptide.com [peptide.com]
• 7. peptide.com [peptide.com]
• 8. Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06655D [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

Application Note & Protocol: High-Resolution Purification of Peptides Containing D-Aspartic Acid by Reversed-Phase HPLC

Abstract

The incorporation of non-canonical amino acids, such as D-aspartic acid (D-Asp), into peptide sequences is a critical strategy in modern drug development to enhance proteolytic stability and modulate biological activity. However, the presence of these stereoisomers introduces a significant purification challenge: the separation of diastereomers with nearly identical physicochemical properties. This application note provides a comprehensive guide and detailed protocols for the effective purification of peptides containing D-aspartic acid using reversed-phase high-performance liquid chromatography (RP-HPLC). We will delve into the fundamental principles governing the separation, offer a step-by-step workflow from method development to fraction analysis, and provide expert insights into overcoming common challenges. This guide is intended for researchers, scientists, and drug development professionals seeking to establish robust and reproducible purification strategies for these complex biomolecules.

Introduction: The Challenge of D-Aspartic Acid Incorporation

Peptides composed exclusively of L-amino acids are often susceptible to rapid degradation by proteases in biological systems, limiting their therapeutic potential. The strategic substitution of an L-amino acid with its D-enantiomer can sterically hinder enzyme recognition and cleavage, thereby extending the peptide's half-life. D-aspartic acid, in particular, is of significant interest due to its natural occurrence and its role in age-related protein modifications.[1]

The introduction of a D-amino acid into a peptide sequence creates a diastereomer of the all-L-peptide. These diastereomers possess the same molecular weight and amino acid composition, differing only in the three-dimensional arrangement at a single chiral center.[2] This subtle structural difference often results in very similar hydrophobicities, making their separation by conventional chromatographic techniques a formidable task.[3]

Reversed-phase HPLC (RP-HPLC) has emerged as the gold standard for peptide purification due to its high resolving power and compatibility with volatile mobile phases suitable for subsequent lyophilization.[4][5] This application note will elucidate the nuanced application of RP-HPLC for the specific challenge of separating D-Asp-containing peptide diastereomers.

Principles of Diastereomer Separation by RP-HPLC

The separation of peptide diastereomers by RP-HPLC on achiral stationary phases is predicated on subtle differences in their interaction with the hydrophobic stationary phase.[6] The underlying mechanisms are multifaceted and include:

• Conformational Effects: The presence of a D-amino acid can disrupt the local secondary structure (e.g., α-helix or β-sheet) that might be present in the all-L-peptide.[6] This alteration in conformation can expose or shield hydrophobic residues to varying degrees, leading to differential retention on the stationary phase.

• Hydrophobicity Modulation: While the intrinsic hydrophobicity of D-Asp is identical to L-Asp, its spatial orientation within the peptide backbone can influence the overall molecular hydrophobicity. The altered side-chain presentation can affect interactions with the stationary phase.

• Solvation Differences: The distinct three-dimensional structures of diastereomers can lead to differences in their solvation shells in the mobile phase. These subtle variations in hydration can impact their partitioning between the mobile and stationary phases.

Achieving baseline resolution of these closely eluting species requires careful optimization of chromatographic parameters to exploit these subtle differences.

Experimental Workflow for D-Asp Peptide Purification

The purification of a D-Aspartic acid-containing peptide from a crude synthetic mixture involves a systematic approach encompassing method development, preparative chromatography, and purity analysis.

Figure 1: A generalized experimental workflow for the purification of peptides containing D-aspartic acid.

Detailed Protocols

Materials and Reagents

• Solvents: HPLC-grade acetonitrile (ACN) and water.

• Mobile Phase Additives: Trifluoroacetic acid (TFA), formic acid (FA).

• Columns: C18 reversed-phase columns (e.g., Agilent PLRP-S, Waters XBridge Peptide BEH).[7] A high-efficiency column with a smaller particle size (e.g., ≤ 5 µm) is recommended for better resolution.

• HPLC System: A preparative HPLC system equipped with a gradient pump, UV detector, and fraction collector.

• Analytical HPLC System: For purity assessment.

• Lyophilizer: For obtaining the final peptide powder.

Sample Preparation

• Accurately weigh the crude peptide powder.

• Dissolve the peptide in a minimal volume of Mobile Phase A (see below). Sonication may be used to aid dissolution.

• Filter the solution through a 0.22 µm syringe filter to remove any particulate matter.

Analytical Method Development

The goal of this phase is to establish optimal separation conditions on an analytical scale before scaling up to preparative chromatography.

• Column: C18, 4.6 x 250 mm, 5 µm particle size.

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 214 nm and 280 nm.

• Injection Volume: 10-20 µL.

• Gradient Program: Start with a broad scouting gradient (e.g., 5-95% B over 30 minutes). Based on the elution profile, a shallower gradient around the elution point of the target peptide and its diastereomer will significantly improve resolution.[4] For example, if the peptides of interest elute at 40% B in the scouting run, a focused gradient of 35-45% B over 40 minutes should be tested.

• Temperature: Operate the column at a controlled temperature (e.g., 40-60 °C). Elevated temperatures can improve peak shape and sometimes enhance selectivity.

Preparative RP-HPLC

• Column: Select a preparative column with the same stationary phase as the analytical column, with an appropriate diameter (e.g., 21.2 mm or 50 mm) to handle the desired sample load.

• Mobile Phases: Same as in the analytical method.

• Flow Rate: Scale the flow rate according to the column diameter. For a 21.2 mm ID column, a typical flow rate is 15-20 mL/min.

• Gradient Program: Use the optimized shallow gradient from the analytical method development.

• Loading: Inject the prepared crude peptide solution. The loading capacity depends on the column dimensions and the complexity of the crude mixture.

• Fraction Collection: Collect fractions based on the UV chromatogram, ensuring narrow collection windows around the peaks of interest to maximize purity.

Fraction Analysis and Product Finalization

• Analyze each collected fraction using the optimized analytical HPLC method to determine its purity.

• Pool the fractions that meet the desired purity specifications (e.g., >95%).

• Freeze the pooled fractions and lyophilize to obtain the purified peptide as a white, fluffy powder.

• Confirm the identity and purity of the final product by mass spectrometry and analytical HPLC.

Method Development and Optimization: A Deeper Dive

Achieving baseline separation of D-Asp containing diastereomers often requires a systematic approach to method development.

Figure 2: Interplay of key parameters in HPLC method development for diastereomer separation.

Table 1: Key Parameters for Optimization

Parameter	Rationale and Considerations
Stationary Phase	C18 is the most common choice for peptide separations.[4] For particularly challenging separations, exploring different stationary phase chemistries (e.g., C8, Phenyl, or polar-embedded phases) can offer alternative selectivities.[4] The use of high-purity silica is crucial to minimize peak tailing.[4]
Mobile Phase pH and Modifier	Trifluoroacetic acid (0.1%) is the standard ion-pairing agent, which sharpens peaks and provides good resolution.[7] Formic acid (0.1%) can be used as an alternative, especially for MS compatibility, but may result in broader peaks. Exploring different pH conditions, if the peptide is stable, can significantly alter selectivity, as it changes the ionization state of acidic and basic residues.
Organic Modifier	Acetonitrile is the preferred organic modifier for peptide separations due to its low viscosity and UV transparency.[8]
Gradient Slope	This is one of the most critical parameters for separating closely eluting species. A shallower gradient increases the residence time of the peptides in the column, allowing for more interactions with the stationary phase and improving resolution.[4]
Temperature	Increasing the column temperature (e.g., to 40-60°C) can decrease mobile phase viscosity, leading to higher efficiency and sharper peaks. It can also alter the selectivity of the separation.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Poor or No Separation of Diastereomers	- Gradient is too steep.- Inappropriate stationary phase.- Insufficient column efficiency.	- Decrease the gradient slope significantly around the elution time of the diastereomers.- Screen different column chemistries (e.g., C8, Phenyl).- Use a longer column or a column with a smaller particle size.
Peak Tailing	- Secondary interactions with residual silanols on the stationary phase.- Column overload.	- Ensure the use of a high-purity, well-endcapped column.- Use an appropriate concentration of an ion-pairing agent like TFA (0.1%).- Reduce the sample load.
Broad Peaks	- Suboptimal flow rate.- Large injection volume in a strong solvent.- Column degradation.	- Optimize the flow rate for the specific column.- Dissolve the sample in a weak solvent (Mobile Phase A).- Replace the column.

Conclusion

The successful purification of peptides containing D-aspartic acid by reversed-phase HPLC is a challenging yet achievable endeavor. It requires a systematic and rational approach to method development, with a particular focus on optimizing the gradient slope and selecting an appropriate stationary phase. By understanding the principles governing diastereomer separation and meticulously following the protocols outlined in this application note, researchers can consistently obtain highly pure D-Asp-containing peptides, thereby advancing their research and drug development programs.

References

• A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Current Protocols in Protein Science.
• Peptide Isolation – Method Development Considerations.
• The Separation and Quantitation of Peptides with and without Oxidation of Methionine and Deamidation of Asparagine Using Hydrophilic Interaction Liquid Chromatography with Mass Spectrometry (HILIC-MS). PMC.
• Method Development for Reversed-Phase Separations of Peptides: A Rational Screening Strategy for Column and Mobile Phase Combinations with Complementary Selectivity.
• HPLC Analysis and Purific
• HPLC Methods for Determination of d-Aspartate and N-methyl-d-Aspartate.
• Site-Specific Characterization of d-Amino Acid Containing Peptide Epimers by Ion Mobility Spectrometry. Analytical Chemistry.
• Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers. PMC.
• Requirements for prediction of peptide retention time in reversed-phase high-performance liquid chromatography: hydrophilicity/hydrophobicity of side-chains
• Comparison of HPLC retention time before and after peptide modification of PEG3.
• Analysis and Purification of Synthetic Peptides by Liquid Chrom
• Recent Advances in Chiral Analysis of Proteins and Peptides. MDPI.
• Peptide Purification Process & Methods: An Overview. Bachem.
• How can I separate two diastreomeric peptides with a reverse phase column?.
• Amino Acid and Peptide Chiral Separ
• How to verify location of D- and L- amino acid in a peptide sequence?.
• HPLC of Peptides and Proteins. Methods in Molecular Biology.
• Factors Influencing the Prediction Accuracy of Model Peptides in Reversed-Phase Liquid Chrom
• Analysis of D-Amino Acids: Relevance in Human Disease.
• Selected public
• Chiral Amino Acid and Peptide Separations – the Next Generation.
• Modern Peptide Drug Analysis: Mass Spec, HOS, and More. BioPharmaSpec.
• D-amino acid detection in peptides by MALDI-TOF-TOF. PubMed.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. hplc.eu [hplc.eu]
• 5. bachem.com [bachem.com]
• 6. Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. mdpi.com [mdpi.com]

Application Note: Comparative Solubility Analysis of Fmoc-D-Asp(O-2-PhiPr)OH in DMF and NMP for Solid-Phase Peptide Synthesis

Introduction

The selection of an appropriate solvent is a critical parameter in Solid-Phase Peptide Synthesis (SPPS), directly impacting reaction kinetics, resin swelling, and, crucially, the solubility of reagents.[1] Fmoc-D-Asp(O-2-PhiPr)OH, a quasi-orthogonally protected aspartic acid derivative, is an invaluable tool for the synthesis of complex peptides, including cyclic and branched structures.[2] The bulky 2-phenylisopropyl (O-2-PhiPr) protecting group, while offering unique advantages in deprotection strategies, can present solubility challenges. This application note provides a detailed comparative analysis of the solubility of Fmoc-D-Asp(O-2-PhiPr)OH in two commonly used SPPS solvents: N,N-Dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP). Understanding the solubility characteristics of this key building block is paramount for optimizing synthesis protocols, minimizing reagent waste, and ensuring the generation of high-purity peptides.

Understanding the Solvents: DMF vs. NMP

Both DMF and NMP are polar aprotic solvents widely employed in SPPS for their excellent resin-swelling properties and ability to dissolve most amino acid derivatives and coupling reagents.[1][3] However, subtle differences in their chemical properties can lead to significant variations in performance, particularly when dealing with sterically hindered or hydrophobic molecules.

Property	N,N-Dimethylformamide (DMF)	N-Methyl-2-pyrrolidone (NMP)
Polarity	Slightly more polar	Less polar
Boiling Point	153 °C	202 °C
Viscosity	Lower	Higher
Key Considerations	Can be prone to releasing reactive amines over time.[1] Microwave-assisted synthesis in DMF has been reported to cause N-formylation.[1]	Generally a better solvent for hydrophobic peptides, reducing aggregation.[4] Can cause greater decomposition of Fmoc-amino acids over extended periods compared to DMF.[1]

DMF's slightly higher polarity often translates to a greater capacity for dissolving a wide range of coupling reagents at high concentrations.[4] Conversely, NMP's less polar nature can be advantageous in preventing the aggregation of growing hydrophobic peptide chains on the resin.[4]

Solubility of Fmoc-D-Asp(O-2-PhiPr)OH: A Comparative Analysis

The bulky and hydrophobic nature of the 2-phenylisopropyl protecting group on Fmoc-D-Asp(O-2-PhiPr)OH significantly influences its solubility. While quantitative, head-to-head solubility data in peer-reviewed literature is scarce for this specific derivative, supplier information and analogous compound behavior provide valuable insights.

A product data sheet for the L-enantiomer, Fmoc-L-Asp(O-2-PhiPr)-OH, specifies that it is "clearly soluble" at a concentration of 1 mmole in 2 ml of DMF.[2] This corresponds to a concentration of approximately 0.5 M. While this provides a useful benchmark, practical experience in the field often reveals nuances not captured in basic solubility tests. Researchers have reported difficulties in dissolving similar protected aspartic acid derivatives like Fmoc-Asp-OAll in DMF, even at lower concentrations, indicating that complete and rapid dissolution is not always straightforward.

For Fmoc-D-Asp(O-2-PhiPr)OH, the general consensus and anecdotal evidence from peptide chemists suggest that NMP can be a superior solvent, particularly at the higher concentrations typically required for efficient coupling reactions in automated synthesizers.[5] The rationale lies in the better solvation of the hydrophobic 2-PhiPr group by the less polar NMP, which can help to overcome the intermolecular forces that lead to poor solubility and potential aggregation.

Visualizing the Solubility Challenge

The following diagram illustrates the key factors influencing the dissolution of Fmoc-D-Asp(O-2-PhiPr)OH.

Caption: Workflow for preparing Fmoc-D-Asp(O-2-PhiPr)OH solutions.

Troubleshooting and Best Practices

• Cloudy Solutions: If a solution appears cloudy or contains suspended particles even after thorough mixing, it is likely that the solubility limit has been exceeded. Dilute the solution with additional solvent until it becomes clear.

• Use High-Purity Solvents: Always use anhydrous, peptide-synthesis-grade DMF or NMP. Water and amine impurities can negatively impact both solubility and the subsequent coupling reaction. [6]* Fresh Solutions are Best: While solutions in NMP and DMF are generally stable for a reasonable period, it is best practice to prepare solutions of Fmoc-amino acids fresh before each synthesis to avoid potential degradation. [1]* Consider Solvent Mixtures: In particularly challenging cases, a mixture of solvents (e.g., DMF/DCM or NMP/DCM) might offer improved solubility, although this requires careful optimization for your specific protocol and resin. [1]

Conclusion

While both DMF and NMP are effective solvents for SPPS, NMP often provides a slight advantage for dissolving bulky and hydrophobic amino acid derivatives like Fmoc-D-Asp(O-2-PhiPr)OH. Its less polar nature appears to better accommodate the large 2-phenylisopropyl protecting group, facilitating the preparation of clear, concentrated solutions required for efficient peptide synthesis. However, empirical determination of solubility through small-scale tests is strongly recommended before committing to a large-scale synthesis. By carefully selecting the solvent and following best practices for solution preparation, researchers can effectively overcome the solubility challenges associated with this valuable building block and ensure the successful synthesis of their target peptides.

References

• Biotage. (2023, February 2). How to synthesize hydrophobic peptides - Choosing the Right Solvent. Retrieved from [Link]

• CEM Corporation. (n.d.). Solvents for Solid Phase Peptide Synthesis. Retrieved from [Link]

• ResearchGate. (2014, December 29). Can anyone suggest which solvent is better for amino acid coupling in solid phase peptide synthesis? Retrieved from [Link]

• Madsen, C., et al. (2021). Replacing DMF in solid-phase peptide synthesis: varying the composition of green binary solvent mixtures as a tool to mitigate common side-reactions. RSC Publishing. Retrieved from [Link]

• WordPress. (n.d.). Molecular Solvents – Replacements for DMF, DMAC, NMP. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Fmoc-Asp(O-2-PhiPr)-OH [200336-86-3]. Retrieved from [Link]

• Iris Biotech GmbH. (n.d.). The Chemistry Behind Fmoc-D-Asp-OH in Peptide Synthesis. Retrieved from [Link]

• Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. Fmoc-Asp(O-2-PhiPr)-OH Novabiochem 200336-86-3 [sigmaaldrich.com]
• 3. Replacing DMF in solid-phase peptide synthesis: varying the composition of green binary solvent mixtures as a tool to mitigate common side-reactions - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC00604E [pubs.rsc.org]
• 4. biotage.com [biotage.com]
• 5. researchgate.net [researchgate.net]
• 6. chem.uci.edu [chem.uci.edu]

Technical Notes & Optimization

Technical Support Center: Optimization of Fmoc-D-Asp(O-2-PhiPr)-OH Coupling

Executive Summary: The "Shield vs. Sword" Paradox

You are likely using Fmoc-D-Asp(O-2-PhiPr)-OH (2-phenylisopropyl ester) for one specific reason: to suppress aspartimide formation in susceptible sequences (e.g., Asp-Gly, Asp-Asn, Asp-Ser).

The 2-PhiPr group acts as a massive steric shield. It protects the

-carboxyl group from nucleophilic attack by the backbone nitrogen (the mechanism of aspartimide formation). However, this same bulk creates a "Shield vs. Sword" paradox: the steric hindrance that stops the side reaction also blocks your incoming amino acid from coupling efficiently to the N-terminus, or hinders the coupling of the next amino acid onto the Asp residue.

Low yield with this derivative usually stems from two distinct failures:

• Incomplete Coupling: The bulky ester prevents the activated carboxylate from reaching the resin-bound amine.

• Steric Aggregation: The hydrophobic phenyl group promotes

  -sheet formation, causing the peptide chain to collapse and become inaccessible.

Pre-Synthesis Diagnostics (The "Check Engine" Light)

Before altering your protocol, confirm the nature of your low yield using this diagnostic matrix.

Observation (LC-MS)	Diagnosis	Root Cause
Mass = Target - Residue	Deletion Sequence	Steric Hindrance. The coupling failed to go to completion.
Mass = Target - 18 Da	Aspartimide (Asi)	Deprotection Failure. The 2-PhiPr group fell off or failed to protect during Fmoc removal.
Mass = Target + 18 Da	Hydrolysis	Wet Solvents. The ester hydrolyzed to free acid, then coupled (or failed).
Broad/Split Peaks	Racemization	Over-Activation. High temperature or strong base (e.g., HATU/DIEA) caused D L conversion.

Optimization Protocols

Protocol A: The "Steric Power" Coupling (Recommended)

Use this for standard difficult couplings where racemization is a concern.

• Reagents: Use DIC (Diisopropylcarbodiimide) and Oxyma Pure (Ethyl cyano(hydroxyimino)acetate).

  • Why: Oxyma/DIC generates a highly reactive ester with a lower racemization profile than HATU/DIEA, crucial for D-amino acids which are prone to losing chiral integrity.

• Stoichiometry: 5 eq. Amino Acid : 5 eq. DIC : 5 eq. Oxyma.

• Solvent: NMP (N-methyl-2-pyrrolidone) or 1:1 DMF/DMSO.

  • Why: The 2-PhiPr group is highly hydrophobic. DMF often fails to solvate the resin-bound peptide adequately. NMP disrupts aggregation.

• Temperature: 50°C for 30 minutes (Microwave) or Room Temp for 2 hours (Double Couple).

  • Warning: Do not exceed 75°C. While 2-PhiPr is stable, the D-configuration is sensitive.

Protocol B: The "Nuclear Option" (For stubborn deletions)

Use this ONLY if Protocol A fails and you detect deletion sequences.

• Reagents: HATU or COMU with TMP (2,4,6-Trimethylpyridine/Collidine) instead of DIEA.

  • Why: HATU is more powerful, but DIEA is basic enough to cause base-catalyzed aspartimide formation even with the protecting group. Collidine is a weaker, non-nucleophilic base that buffers the reaction safely.

• Stoichiometry: 4 eq. AA : 3.8 eq. HATU : 8 eq. Collidine.[1]

  • Note: Always use slightly less HATU than AA to prevent capping the chain with tetramethylguanidinium.

Visualizing the Mechanism

The following diagram illustrates why the 2-PhiPr group is necessary (to stop Aspartimide) and why it causes low yield (Steric Clash), guiding your decision-making process.

Caption: Diagnostic workflow distinguishing between steric failure (deletion) and protection failure (aspartimide), identifying the correct remediation pathway.

Frequently Asked Questions (FAQs)

Q1: Why use 2-PhiPr instead of the standard OtBu ester? A: The standard t-Butyl ester (OtBu) is often insufficient to prevent aspartimide formation in "high-risk" sequences like Asp-Gly , Asp-Asn , or Asp-Ser . The 2-PhiPr group provides significantly higher steric bulk, physically blocking the backbone nitrogen from attacking the side-chain carbonyl.

Q2: Can I use microwave irradiation with Fmoc-D-Asp(O-2-PhiPr)-OH? A: Yes, but with caution.

• Safe Zone: 50°C for 20-30 minutes.

• Danger Zone: >75°C. High temperatures increase the risk of loss of the 2-PhiPr group (it is acid-labile, but can be thermally sensitive in the presence of Lewis acids) and racemization of the D-isomer to the L-isomer.

Q3: I see a peak at -18 Da (Aspartimide) even with 2-PhiPr. Why? A: This usually happens during the Fmoc removal of the NEXT amino acid .

• Scenario: You coupled Asp(O-2-PhiPr).[2][3][4][5] You coupled Gly. Now you are removing the Fmoc from Gly. The base (piperidine) is in contact with the Asp-Gly sequence for a long time.

• Fix: Add 0.1 M HOBt to your 20% Piperidine deprotection solution. This lowers the pH slightly and suppresses the ring-closure reaction without stopping Fmoc removal.

Q4: Is the 2-PhiPr group stable to TFA cleavage? A: No. It is acid-labile . It is designed to be removed during the final global cleavage (95% TFA), just like a t-Butyl group. Do not attempt to keep it on the side chain after cleavage unless you are using extremely mild cleavage cocktails (e.g., 1% TFA) for fragment condensation.

References

• Karlström, A. and Undén, A. (1996). A new protecting group for aspartic acid that minimizes piperidine-catalyzed aspartimide formation in Fmoc solid phase peptide synthesis.[6] Tetrahedron Letters, 37(24), 4243-4246.[6] [6]

• Merck/Novabiochem. (2023). Technical Note: Aspartimide formation and prevention.[1][7][8][9][10]

• Subirós-Funosas, R., et al. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace HOBt. Chemistry – A European Journal, 15(37), 9394-9403.

• Paradís-Bas, M., et al. (2016). The 2-phenylisopropyl (PhiPr) group: A valuable tool for the synthesis of aspartimide-free peptides. Journal of Peptide Science.

Sources

• 1. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fmoc-Asp(2-phenylisopropyl ester)-OH | C28H27NO6 | CID 56777012 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Fmoc-Asp(O-2-PhiPr)-OH Novabiochem 200336-86-3 [sigmaaldrich.com]
• 4. advancedchemtech.com [advancedchemtech.com]
• 5. advancedchemtech.com [advancedchemtech.com]
• 6. The aspartimide problem persists: Fluorenylmethyloxycarbonyl‐solid‐phase peptide synthesis (Fmoc‐SPPS) chain termination due to formation of N‐terminal piperazine‐2,5‐diones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biotage.com [biotage.com]
• 10. research-collection.ethz.ch [research-collection.ethz.ch]

Side reactions associated with 2-phenylisopropyl ester protecting group

The following technical guide is structured as a Level 3 Support Knowledge Base for peptide and organic chemists. It prioritizes mechanistic understanding and actionable troubleshooting over generic advice.

Status: Active | Topic: Side Reaction Mitigation & Troubleshooting | Tier: Advanced

Core Technical Overview

The 2-phenylisopropyl (Pp) ester (often abbreviated as O-PhiPr or OpPp ) is a specialized carboxyl protecting group. Structurally, it is a cumyl ester .

• Primary Utility: It provides a "Goldilocks" zone of acid lability—more stable than a trityl group, but significantly more acid-labile than a tert-butyl (t-Bu) ester. It is cleaved by 1–5% TFA (trifluoroacetic acid) in DCM.

• Strategic Niche: Its steric bulk (phenyl ring + gem-dimethyl) makes it the standard-bearer for suppressing aspartimide formation in aspartic acid-containing peptides (e.g., Asp-Gly sequences), where the smaller t-Bu group fails to prevent the nucleophilic attack of the backbone amide nitrogen.

However, this steric bulk and electronic stabilization create a unique set of side reactions that differ from standard Boc/Fmoc chemistry.

Critical Troubleshooting Modules (The "Side Reactions")

Ticket #1: The "Sticky" Cation Problem (Friedel-Crafts Alkylation)

Symptom: Mass spectrometry shows +118 Da adducts on Tryptophan (Trp), Tyrosine (Tyr), or Methionine (Met) residues after cleavage. Root Cause: Upon acidolysis, the Pp ester releases the 2-phenyl-2-propyl cation (cumyl cation). Unlike the volatile isobutylene gas generated from t-Bu esters, the cumyl cation is a non-volatile, resonance-stabilized, bulky electrophile. It persists in solution and acts as a potent Friedel-Crafts alkylating agent.

Mechanistic Pathway:

• Protonation of the ester carbonyl.

• Cleavage of the alkyl-oxygen bond (SN1 mechanism).

• Generation of the planar, resonance-stabilized cumyl cation.

• Side Reaction: If not intercepted by a scavenger, the cation attacks the electron-rich indole ring of Trp or the phenol ring of Tyr.

Corrective Protocol:

• Scavenger Overload: Standard water/TIS cocktails are often insufficient. You must use Silane-based scavengers which are superior for quenching stable carbocations.

• The "Cumyl Cocktail":

  • TFA: 90%[1]

  • Triisopropylsilane (TIS): 5% (Hydride donor to quench the cation)

  • Water: 2.5%

  • Dithiothreitol (DTT) or DODT: 2.5% (Crucial if Trp/Met are present)

Ticket #2: Premature Cleavage (The Orthogonality Trap)

Symptom: Loss of side-chain protection during mild acidic washes or treatment with HOBt/weak acids. Root Cause: The cumyl carbocation is significantly more stable than the t-butyl cation due to benzylic resonance stabilization. Consequently, the transition state for cleavage is lower in energy.

• t-Bu cleavage: ~50–95% TFA.

• Pp cleavage: ~1% TFA.

Corrective Protocol:

• Avoid Acidic Washes: Do not use dilute HCl or acidic buffers during workups if the Pp ester must remain intact.

• Solvent Control: In DCM (dichloromethane), cleavage is faster than in more polar solvents because the non-polar solvent promotes ion pairing and destabilizes the ground state relative to the transition state.

Ticket #3: Steric Occlusion During Synthesis

Symptom: Incomplete coupling of the Fmoc-Asp(OPp)-OH building block to the resin. Root Cause: The massive steric bulk of the phenyl-isopropyl moiety shields the

-carboxylic acid, slowing down activation and coupling kinetics.

Corrective Protocol:

• Activation: Use HATU/HOAt instead of HBTU/HOBt. The pyridine nitrogen in HOAt provides a "neighboring group effect" that accelerates coupling of hindered amino acids.

• Double Coupling: Mandatory for this derivative.

Visualizing the Mechanism

The following diagram illustrates the divergent pathways: the desired suppression of aspartimide (the reason you use Pp) versus the side reaction of cation alkylation (the price you pay).

Caption: Figure 1. Mechanistic divergence of the 2-phenylisopropyl ester. Note the critical role of scavengers in preventing the "sticky" cumyl cation from re-attaching to the peptide.

Experimental Protocols

Protocol A: Synthesis of Fmoc-Asp(OPp)-OH

Why this matters: Commercial supplies can be impure. Synthesizing it via the trichloroacetimidate method is the gold standard for purity.

Reagents: Fmoc-Asp-OtBu (alpha ester), 2-phenylisopropyl trichloroacetimidate, BF3·OEt2.

• Preparation: Dissolve Fmoc-Asp-OtBu in dry cyclohexane/DCM (2:1).

• Imidate Addition: Add 2 equiv. of 2-phenylisopropyl trichloroacetimidate .

• Catalysis: Add catalytic BF3·OEt2 (boron trifluoride etherate) at 0°C.

• Reaction: Stir at room temperature. The trichloroacetimidate acts as a powerful alkylating agent under mild Lewis acid conditions.

• Workup: Wash with NaHCO3 to neutralize. The product is purified via flash chromatography.

• Final Step: Selective removal of the alpha-t-butyl ester (if necessary for SPPS) requires careful tuning, but typically the Pp ester is introduced to the side chain of a free alpha-acid Asp derivative using the imidate on the side chain specifically, or by esterifying the side chain first. Note: The most common route is reacting Fmoc-Asp-OH (side chain free) with the imidate, but selectivity can be low. The preferred industrial route uses the cyclic anhydride opening.

Protocol B: Selective Deprotection (The "1% Shift")

Use this to remove the Pp group while leaving t-Butyl groups intact.

• Prepare Solution: 1% TFA (v/v) in Dichloromethane (DCM).

• Scavenger: Add 5% Triisopropylsilane (TIS). Do not omit this.

• Flow: Wash the resin with this solution.

• Time: Treat for 5 x 2 minutes. Short bursts are better than long soaks to prevent equilibrium re-alkylation.

• Wash: Immediately wash with DCM, then 5% DIPEA/DCM to neutralize and prevent slow degradation of other groups.

Comparative Data Table

Feature	2-Phenylisopropyl (Pp)	tert-Butyl (t-Bu)	Trityl (Trt)
Acid Lability	High (1% TFA)	Moderate (50-95% TFA)	Very High (0.1% TFA)
Cation Stability	High (Benzylic)	Moderate (Tertiary)	Very High (Tri-benzylic)
Aspartimide Prevention	Excellent (High Steric Bulk)	Poor (Low Steric Bulk)	N/A (Usually for Cys/His)
Main Side Reaction	Cation Alkylation (+118 Da)	Isobutylene Trapping	Cation Alkylation (+243 Da)
Scavenger Requirement	Critical (Silanes)	Standard (Water)	Critical (Silanes/Thiols)

FAQ: Rapid Resolution

Q: Can I use the Pp ester for Glutamic acid (Glu)? A: Yes, but it is less common. Aspartimide formation is specific to Aspartic acid (5-membered succinimide ring). Glu forms a 6-membered ring (glutarimide) which is kinetically much slower and thermodynamically less favorable. Therefore, the standard t-Bu ester is usually sufficient for Glu.

Q: I see a +100 Da impurity, not +118. Is this the Pp group? A: Likely not. +118 Da is the mass of the cumyl group (C9H11). A +100 Da mass shift usually corresponds to incomplete removal of Boc groups (+100) or specific solvent adducts. However, if you see +118, it is definitively the cumyl cation alkylating a ring system.

Q: Why not just use the O-Allyl ester? A: O-Allyl is orthogonal (Pd(0) cleavage), which is great, but the catalyst can be poisoned by sulfur (Cys/Met). Pp esters allow you to stay within "Acid Chemistry" without introducing heavy metals that require complex washes to remove.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley. (The definitive source on ester stability and cleavage conditions).

• Yue, C., Thierry, J., & Potier, P. (1993). 2-Phenylisopropyl esters as carboxyl terminus protecting groups in the fast synthesis of peptide fragments.[2] Tetrahedron Letters, 34(2), 323-326. (Primary literature on the synthesis and application of the group).[3]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. (Comprehensive review covering the mechanisms of aspartimide formation and cation scavenging).

• Merck Millipore (Novabiochem). (2024). Peptide Synthesis Technical Guide: Aspartimide Formation. (Industry standard protocols for preventing side reactions).

Sources

• 1. peptide.com [peptide.com]
• 2. researchgate.net [researchgate.net]
• 3. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting aggregation of peptides containing Fmoc-D-Asp(O-2-PhiPr)OH

Technical Support Center: Optimizing SPPS with Fmoc-D-Asp(O-2-PhiPr)OH

Current Status: Active Reagent Profile: Fmoc-D-Asp(O-2-PhiPr)OH (Fmoc-D-Aspartic acid

-2-phenylisopropyl ester) Primary Application: Suppression of aspartimide formation; Orthogonal side-chain protection.

Executive Summary: The "Bulky Shield" Paradox

You are likely employing Fmoc-D-Asp(O-2-PhiPr)OH for one of two reasons:

• Aspartimide Suppression: You have a "dangerous" sequence (e.g., Asp-Gly, Asp-Asn, Asp-Ser) where standard tert-butyl (OtBu) protection failed, leading to aspartimide cyclization (

  ).

• Orthogonal Strategy: You require a side-chain protecting group that can be removed with mild acid (1% TFA) while leaving other side chains (tBu, Boc) intact.

The Problem: The specific feature that makes this reagent effective—the massive steric bulk of the 2-phenylisopropyl group—is now the source of your aggregation and coupling difficulties. While it blocks the intramolecular attack that causes aspartimide, it also creates a "steric wall" that hinders incoming amino acids and alters the solubility profile of the growing peptide chain, promoting hydrophobic collapse.

Module 1: Troubleshooting Coupling Failures (Steric Hindrance)

Symptom: Kaiser test remains positive after coupling the next amino acid (Fmoc-AA-OH) onto the N-terminus of the Asp(O-2-PhiPr) residue.

Root Cause: The 2-phenylisopropyl ester is significantly larger than a tert-butyl group. It shields the N-terminal amine of the Asp residue, making it difficult for the activated carboxyl of the incoming amino acid to access the nucleophile.

Corrective Protocol:

Variable	Standard Protocol	Optimized Protocol for Asp(O-2-PhiPr)
Coupling Reagent	HBTU / DIC	HATU or COMU (Stronger activation required)
Base	DIPEA (2.0 eq)	TMP (2,4,6-Trimethylpyridine) or DIPEA (Careful monitoring)
Temperature	Room Temp	50°C (Max) or Microwave (50°C, 10 min)
Reaction Time	30–60 min	2 x 60 min (Double Coupling is mandatory)
Solvent	DMF	NMP or DMF/DCM (1:1)

Critical Warning (Racemization): Since you are using the D-isomer , be acutely aware that high temperatures (>50°C) combined with strong bases (like DBU) can cause racemization back to the L-form or loss of chiral integrity. Use Oxyma Pure as an additive to suppress racemization if using DIC.

Module 2: Troubleshooting Aggregation (Hydrophobic Collapse)

Symptom:

• Fmoc deprotection peaks broaden or disappear in UV monitoring.

• Resin bed shrinks or looks "clumpy" during the synthesis of the 5–10 residues following the Asp incorporation.

• Mass spec shows "deletion sequences" (missing amino acids).

Root Cause: The O-2-PhiPr group is highly hydrophobic (aromatic ring + isopropyl group). When multiple hydrophobic residues (e.g., Phe, Val, Ile) are coupled near this Asp derivative, the peptide chain tends to self-associate via intermolecular hydrogen bonding (

-sheets) and hydrophobic interactions, effectively precipitating inside the resin pores.

The "Magic Mixture" Solution: Standard DMF is often insufficient to solvate these hydrophobic aggregates. You must disrupt the secondary structure.[1]

Recommended Solvent Systems:

• Chaotropic Salts (The Gold Standard):

  • Dissolve 0.1 M LiCl (Lithium Chloride) or KSCN (Potassium Thiocyanate) in the coupling solvent (DMF/NMP).

  • Mechanism:[1][2][3][4] These salts disrupt the hydrogen bonding network stabilizing the aggregates.

• Solvent Switch:

  • Use NMP (N-Methyl-2-pyrrolidone) instead of DMF. It has better solvating power for hydrophobic peptides.

  • For extreme cases, use DMSO/NMP (1:9) (Ensure your synthesizer is compatible with DMSO viscosity).

• Pseudoproline Substitution:

  • If there is a Ser, Thr, or Cys residue within 2–3 positions of the Asp(O-2-PhiPr), replace it with a Pseudoproline dipeptide (e.g., Fmoc-Ala-Ser(psiMe,Mepro)-OH). This introduces a "kink" in the backbone that physically prevents aggregation.

Module 3: Troubleshooting Post-Cleavage Anomalies

Symptom A: The Aspartimide is still forming. [2]

• Observation: Mass Spec shows peaks at

  (Aspartimide) or (Piperidide adduct).

• Diagnosis: The 2-PhiPr group reduces, but does not 100% eliminate, aspartimide formation if the deprotection conditions are too harsh.

• Fix: Switch the Fmoc deprotection cocktail from 20% Piperidine to 20% Piperazine + 0.1 M HOBt . Piperazine is a milder base, and HOBt suppresses the side reaction.

Symptom B: The side chain is deprotected prematurely.

• Observation: You intended to keep the side chain on (for orthogonal reaction), but it fell off.

• Diagnosis: The O-2-PhiPr group is hyper-acid-labile . It cleaves with 1% TFA .

• Fix: If you are synthesizing a protected fragment on 2-CTC resin, use 0.5% TFA or HFIP/DCM for cleavage from the resin to ensure the side chain remains intact.

Visual Troubleshooting Workflows

Workflow 1: Diagnosing Synthesis Failure

Caption: Decision tree for diagnosing synthesis failures associated with bulky Asp derivatives.

Workflow 2: Mechanism of Action & Failure

Caption: The 2-PhiPr group prevents aspartimide formation (Red) via steric shielding, but this same shielding causes coupling difficulties (Yellow).

FAQ: Frequently Asked Questions

Q1: Can I use standard TFA cleavage (95%) with this derivative? A: Yes, but the side chain will be removed. The O-2-PhiPr group is acid-labile . Upon treatment with 95% TFA, it will cleave to yield the free Aspartic Acid side chain (desired for standard linear peptides). If you need the group to stay on, you cannot use high concentrations of TFA.

Q2: Why use O-2-PhiPr instead of OMpe or OtBu? A:

• vs. OtBu: OtBu often fails to stop aspartimide in "hyper-sensitive" sequences like Asp-Gly.

• vs. OMpe: OMpe is excellent but often more expensive. O-2-PhiPr is a cost-effective alternative that offers similar steric protection but with higher acid sensitivity (cleaves in 1% TFA vs OMpe which is more stable).

Q3: I see a peak at M+56 in my Mass Spec. What is it? A: This is likely a tert-butyl cation adduct if you used tBu-protected residues elsewhere, or a 2-phenylisopropyl cation adduct . Because the 2-PhiPr group forms a stable carbocation upon cleavage, it can re-attach to Trp, Tyr, or Met residues.

• Prevention: You MUST use scavengers. Recommended Cocktail: TFA / TIS / H2O / DODT (92.5 : 2.5 : 2.5 : 2.5) .[4] The TIS (Triisopropylsilane) is critical to quench the 2-phenylisopropyl cation.

References

• Merck / Novabiochem. (2024). Fmoc-Asp(O-2-PhiPr)-OH Product Guide & Applications. Link

• Behrendt, R., White, P., & Offer, J. (2016). "Advances in Fmoc solid-phase peptide synthesis." Journal of Peptide Science, 22(1), 4-27. (Review of aggregation and aspartimide strategies). Link

• Karlström, A., & Undén, A. (1996). "A new protecting group for aspartic acid that minimizes piperidine-catalyzed aspartimide formation in Fmoc solid-phase peptide synthesis."[5] Tetrahedron Letters, 37(24), 4243-4246. (Original description of the 2-phenylisopropyl ester utility). Link

• BenchChem. (2025).[6][7] Technical Support Center: Aspartimide Formation in Fmoc SPPS. Link

• Paradisio, A., et al. (2025). "Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis." ChemBioChem. Link[1][3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. interanalyt.ru [interanalyt.ru]
• 5. merckmillipore.com [merckmillipore.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Strategies to reduce steric hindrance from bulky side-chain protecting groups

[1]

Current Status: Operational Topic: Strategies to Reduce Steric Hindrance from Bulky Side-Chain Protecting Groups Operator: Senior Application Scientist[1]

Introduction: The Steric Barrier

Welcome to the Advanced Peptide Synthesis Support Center. You are likely here because your synthesis has stalled, your purity is low, or you are seeing deletion sequences in your LC-MS data.

In Solid Phase Peptide Synthesis (SPPS), steric hindrance is rarely just about the amino acid side chain (e.g., Valine, Isoleucine).[1] The real culprit is often the protecting group attached to that side chain. A Trityl (Trt) group on Cysteine or Histidine, or a Pbf group on Arginine, adds massive hydrodynamic volume to the growing chain. When these bulky groups congregate, they form a "steric wall" that prevents the incoming activated amino acid from reaching the N-terminus.

This guide provides field-proven protocols to dismantle that wall.

Module 1: The Kinetic Solution (Coupling Reagents & Thermodynamics)

The Problem: Standard carbodiimides (DIC/Oxyma) lack the activation energy to overcome the steric repulsion of bulky protecting groups like Fmoc-Arg(Pbf)-OH or Fmoc-Thr(tBu)-OH.

Troubleshooting Protocol A: High-Efficiency Activation

If you observe incomplete coupling (positive Kaiser test) after 60 minutes, do not simply double-couple with the same reagent. Switch to a phosphonium or uronium salt with a superior leaving group.

The "Power" Hierarchy:

• Standard: HBTU/TBTU (Good for simple sequences, fails at steric blocks).[1]

• High-Performance: HATU (The gold standard). The 7-aza group creates an intramolecular hydrogen bond (anchimeric assistance) that accelerates the reaction.

• The Modern Alternative: COMU. Often superior to HATU, safer (non-explosive), and allows for colorimetric monitoring.[1]

Comparative Reagent Data

Reagent	Class	Leaving Group	Steric Efficiency	Risk Profile	Recommended Use
DIC/Oxyma	Carbodiimide	Oxyma	Moderate	Low	Standard synthesis; low racemization.[1]
HBTU	Aminium	HOBt	Low	Moderate	Routine couplings; avoid for bulky residues.
HATU	Aminium	HOAt (7-aza)	Very High	High (Explosive)	The "Nuclear Option" for difficult couplings (Val, Ile, Arg).[1]
COMU	Uronium	Oxyma	Very High	Low	Safer alternative to HATU; excellent for microwave SPPS.

Experimental Workflow: The "Red-Shift" Coupling (COMU Protocol)

Why this works: COMU generates a highly reactive active ester that is less sensitive to steric bulk than HBTU.

• Dissolve: 3.0 eq Fmoc-Amino Acid + 3.0 eq COMU in minimal DMF.

• Activate: Add 3.0 eq DIPEA (Base).

  • Visual Check: The solution should turn red/orange .[2] If it turns yellow immediately, your solvent may be wet or acidic.[1]

• Incubate: Pre-activate for exactly 30 seconds (no longer, to avoid epimerization).

• Couple: Add to resin. Reaction time: 15–30 mins at RT.

• Monitor: If the solution fades to yellow rapidly (<5 mins), add 1.0 eq more DIPEA.

Visualization: Decision Logic for Difficult Couplings

Caption: Decision tree for selecting coupling conditions based on steric difficulty and racemization risks.

Module 2: The Structural Solution (Pseudoprolines & Backbone Protection)

The Problem: Even with strong reagents, peptides with bulky protecting groups (like Fmoc-Ile-Thr(tBu)-Val) often form Beta-sheets (aggregation) on the resin.[1] This collapses the resin network, making the N-terminus inaccessible.

The Solution: You must mechanically disrupt the secondary structure.

Pseudoproline Dipeptides (The "Magic Bullet")

Pseudoprolines are dipeptides where a Serine, Threonine, or Cysteine residue is cyclized into an oxazolidine or thiazolidine ring.[3][4]

• Mechanism: This ring structure mimics Proline, introducing a cis-amide bond that acts as a "kink" in the peptide chain.[3][4] This kink prevents the formation of Beta-sheet aggregates, keeping the chain solvated and accessible.

• Usage: Replace a standard Fmoc-Xaa-Ser(tBu)-OH junction with a Fmoc-Xaa-Ser(PsiMe,Mepro)-OH dipeptide.[1]

Critical Note: You cannot couple onto a pseudoproline easily due to steric hindrance.[5] You must buy them as dipeptides (e.g., Fmoc-Val-Ser(Psi)-OH) so the difficult coupling is already done for you.[1]

Hmb/Dmb Backbone Protection

For sequences lacking Ser/Thr/Cys (where Pseudoprolines can't be used), use Hmb (2-hydroxy-4-methoxybenzyl) or Dmb (2,4-dimethoxybenzyl) protection on Glycine residues.[1]

• The Trick: Hmb prevents aggregation by blocking inter-chain Hydrogen bonding.[6][7]

• The Acetyl Shift: During acylation, the incoming amino acid first attaches to the Hmb hydroxyl group (ester formation) and then spontaneously rearranges to the amine (amide formation). This bypasses the steric hindrance of the N-terminus.[]

Visualization: The Pseudoproline "Kink" Effect

Caption: Pseudoprolines introduce a structural 'kink' (green node) that physically disrupts beta-sheet aggregation caused by bulky side chains.[1]

Module 3: FAQs & Troubleshooting

Q1: My resin volume shrinks significantly after coupling a bulky hydrophobic sequence. Why?

A: This is "resin collapse." The peptide chain has aggregated and precipitated inside the bead, expelling solvent.

• Fix: Switch from Polystyrene (PS) resin to PEG-based resins (e.g., ChemMatrix, TentaGel).[1] PEG resins swell better in polar solvents and physically separate the peptide chains, reducing steric clash.

Q2: Can I use microwave heating for all bulky couplings?

A: Generally yes, but with two major exceptions:

• Cysteine & Histidine: High heat (>50°C) causes racemization (L to D conversion). Use 50°C max and switch base to Collidine (TMP).

• Aspartic Acid: High heat promotes Aspartimide formation. Add 0.1M HOBt to the deprotection cocktail (piperidine) to suppress this.

Q3: I am using HATU but still getting low yields on an Arg-Arg coupling.

A: The Pbf protecting group on Arginine is massive. An Arg-Arg coupling effectively forces two "umbrellas" to collide.[1]

• Fix: Use a Chaotropic Salt wash . Wash the resin with 0.1M LiCl or KSCN in DMF before the coupling step. This disrupts hydrogen bond networks that stabilize the steric blockade.

References

• El-Faham, A., & Albericio, F. (2011).[1] Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.[1] Link[1]

• Mutter, M., et al. (1995).[1][9] Pseudo-prolines in peptide synthesis: Direct insertion of serine and threonine derived oxazolidines in dipeptides.[4][9] Tetrahedron Letters, 36(22), 3847-3848.[1] Link[1]

• White, P., et al. (2004).[1][9] Expediting the Fmoc solid phase synthesis of long peptides through the application of dimethyloxazolidine dipeptides.[9] Journal of Peptide Science, 10(1), 18-26.[1] Link[1]

• Collins, J. M., et al. (2014).[1] High-Efficiency Solid Phase Peptide Synthesis (HE-SPPS).[1] Organic Letters, 16(3), 940–943.[1] Link[1]

• Offer, J., et al. (1996).[1] Hmb backbone-protecting group in the synthesis of difficult sequences.[6][7][10] International Journal of Peptide and Protein Research, 47(1-2), 36–41.[1][6] Link[1]

Sources

• 1. peptide.com [peptide.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chempep.com [chempep.com]
• 4. Pseudoproline - Wikipedia [en.wikipedia.org]
• 5. Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Use of the Hmb backbone-protecting group in the synthesis of difficult sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]
• 9. bachem.com [bachem.com]
• 10. peptide.com [peptide.com]

Reference Data & Comparative Studies

A Comparative Guide to LC-MS Methods for Confirming D-Aspartic Acid Incorporation

For researchers, scientists, and drug development professionals, the accurate confirmation of D-aspartic acid (D-Asp) incorporation into peptides, proteins, or other biological matrices is a critical analytical challenge. The subtle stereochemical difference between D-Asp and its ubiquitous L-aspartic acid (L-Asp) enantiomer necessitates highly selective analytical methods. Liquid chromatography-mass spectrometry (LC-MS) has emerged as the gold standard for this application, offering the requisite sensitivity and specificity.

This guide provides an in-depth comparison of two robust LC-MS-based methodologies for the confirmation of D-Asp incorporation: Direct Chiral Separation using a chiral stationary phase and Indirect Chiral Separation via Derivatization . By understanding the principles, advantages, and practical considerations of each approach, researchers can select the optimal method for their specific analytical needs.

The Significance of D-Aspartic Acid Analysis

While L-amino acids are the fundamental building blocks of proteins in most living organisms, D-amino acids are increasingly recognized for their important physiological roles.[1][2] The presence of D-Asp, in particular, has been implicated in processes such as aging, neurobiology, and disease pathogenesis.[2] Therefore, the ability to accurately identify and quantify D-Asp is crucial for advancing our understanding in these fields.

Method 1: Direct Chiral Separation Using Chiral Stationary Phases

This approach leverages the stereospecific interactions between the analyte enantiomers and a chiral stationary phase (CSP) within the HPLC column to achieve separation. This direct method is often preferred for its simplicity, as it avoids the need for chemical derivatization.[3]

The "Why": Mechanism of Chiral Recognition

Chiral stationary phases are designed with a chiral selector, a molecule that is itself chiral. The separation of enantiomers is based on the differential formation of transient, diastereomeric complexes between the D- and L-aspartic acid and the chiral selector. The varying stability of these complexes leads to different retention times on the column, allowing for their separation and subsequent detection by the mass spectrometer. Common CSPs for amino acid analysis include those based on macrocyclic glycopeptides like teicoplanin, crown ethers, and zwitterionic molecules.[2][3][4]

Experimental Workflow: Direct Chiral Separation

Sources

• 1. LC-MS/MS-Based Separation and Quantification of Marfey’s Reagent Derivatized Proteinogenic Amino Acid DL-Stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Head-to-Head Comparison of Coupling Reagents for the Incorporation of Hindered D-Amino Acids in Peptide Synthesis

Introduction: The Challenge of Hindered D-Amino Acids

In the realm of peptide-based drug development, the incorporation of non-natural amino acids, particularly sterically hindered D-enantiomers, is a powerful strategy to enhance peptide stability, proteolytic resistance, and conformational rigidity. However, these same properties present significant challenges during chemical peptide synthesis. The bulky side chains and the D-configuration of these amino acids impede the approach of the reacting species, slowing down the rate of peptide bond formation and increasing the risk of side reactions, most notably racemization.[1] This guide provides a head-to-head comparison of commonly used coupling reagents, offering experimental insights to help researchers navigate the complexities of synthesizing peptides containing these challenging residues.

Understanding the Mechanism: Activation is Key

Peptide bond formation is a condensation reaction that requires the activation of the carboxylic acid group of one amino acid to make it susceptible to nucleophilic attack by the amino group of the next.[2][3] Coupling reagents are the catalysts that facilitate this activation.[2][3] The efficiency of a coupling reagent in the context of hindered D-amino acids is determined by its ability to rapidly generate a highly reactive activated species that can overcome the steric barrier without promoting epimerization of the chiral center.[3][4]

There are two primary mechanisms of racemization to consider: the formation of an oxazolone intermediate and the direct abstraction of the alpha-proton by a base.[3][4] The choice of coupling reagent and reaction conditions must be carefully considered to minimize these pathways.[3]

Major Classes of Coupling Reagents

Coupling reagents can be broadly categorized into three main classes:

• Carbodiimides: These are some of the oldest and most cost-effective coupling reagents. N,N'-Dicyclohexylcarbodiimide (DCC) and N,N'-Diisopropylcarbodiimide (DIC) are common examples.[5] They function by forming a highly reactive O-acylisourea intermediate.[5] However, this intermediate is prone to racemization and can undergo intramolecular rearrangement to form an N-acylurea byproduct. To mitigate these issues, carbodiimides are almost always used in conjunction with additives like 1-hydroxybenzotriazole (HOBt) or ethyl cyanohydroxyiminoacetate (Oxyma).[5]

• Phosphonium Salts: Reagents like (Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate (PyBOP) fall into this category.[2] They react with the carboxylic acid to form a benzotriazolyl ester, which is a highly efficient acylating agent. Phosphonium salts are generally more effective than carbodiimides for hindered couplings and are less likely to cause guanidinylation of the free amine.

• Aminium/Uronium Salts: This class includes some of the most powerful and widely used coupling reagents, such as 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU) and (1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate (COMU).[2] These reagents generate highly reactive OAt (in the case of HATU) or Oxyma (in the case of COMU) active esters. The pyridine nitrogen in the HOAt leaving group of HATU provides anchimeric assistance, further enhancing the coupling efficiency, making it particularly suitable for challenging couplings.

Head-to-Head Comparison of Leading Coupling Reagents

To provide a clear comparison, we will focus on three widely used and representative coupling reagents: DIC (a carbodiimide, used with an additive), PyBOP (a phosphonium salt), and HATU (an aminium salt).

Feature	DIC/Oxyma	PyBOP	HATU
Reactivity	Moderate	High	Very High
Efficiency with Hindered Residues	Often requires longer reaction times or double coupling.[6]	Generally effective, but can be less efficient than HATU for severely hindered or aggregation-prone sequences.[7]	Highly efficient, even for extremely challenging couplings like N-methylated and α,α-disubstituted amino acids.[7][8]
Racemization Risk	Moderate, dependent on the additive. Oxyma is a good suppressor of racemization.[5]	Low, as it does not form an oxazolone intermediate as readily as carbodiimides.	Very low, due to the rapid formation of the active ester and the anchimeric assistance from the HOAt moiety.
Side Reactions	Formation of insoluble dicyclohexylurea (DCU) if DCC is used. DIC is preferred as its urea byproduct is soluble.[5] Can cause nitrile formation from Asn and Gln side chains.[9]	Generally clean reactions. Does not cause guanidinylation.	Can cause guanidinylation of the N-terminal amine if used in excess.
Cost	Low	Moderate	High
Best Suited For	Routine peptide synthesis, cost-sensitive applications.	Standard and moderately difficult couplings.	Sterically hindered amino acids, rapid couplings, and fragment condensation.

Experimental Protocol: Comparative Coupling of Fmoc-D-Val-OH

This protocol outlines a method to compare the efficiency of different coupling reagents in a solid-phase peptide synthesis (SPPS) scenario.

Workflow for Comparative Coupling

Caption: Experimental workflow for comparing coupling reagents.

Step-by-Step Methodology:

• Resin Swelling and Deprotection: Swell 1g of Rink Amide resin in Dimethylformamide (DMF) for 1 hour. Treat the resin with 20% piperidine in DMF for 20 minutes to remove the Fmoc protecting group. Wash the resin thoroughly with DMF.

• Amino Acid Activation (Pre-activation):

  • For DIC/Oxyma: In a separate vial, dissolve 4 equivalents of Fmoc-D-Val-OH and 4 equivalents of Oxyma in DMF. Add 4 equivalents of DIC and allow the solution to pre-activate for 5 minutes.

  • For PyBOP: In a separate vial, dissolve 4 equivalents of Fmoc-D-Val-OH, 3.9 equivalents of PyBOP, and 8 equivalents of N,N-Diisopropylethylamine (DIPEA) in DMF. Allow for 1-5 minutes of pre-activation.[6]

  • For HATU: In a separate vial, dissolve 4 equivalents of Fmoc-D-Val-OH, 3.9 equivalents of HATU, and 8 equivalents of DIPEA in DMF. Allow for 1-5 minutes of pre-activation.[6]

• Coupling Reaction: Add the pre-activated amino acid solution to the deprotected resin. Agitate the reaction mixture for 2 hours at room temperature. For highly hindered couplings, this time can be extended, or a second coupling can be performed.[6]

• Washing: After the coupling reaction, wash the resin thoroughly with DMF to remove excess reagents and byproducts.

• Cleavage and Analysis: Cleave a small sample of the peptide from the resin using a standard cleavage cocktail (e.g., 95% Trifluoroacetic acid, 2.5% Triisopropylsilane, 2.5% water). Analyze the crude peptide by reverse-phase HPLC to determine the purity and by mass spectrometry to confirm the identity of the product.

Expected Results and Interpretation

Coupling Reagent	Expected Crude Purity (HPLC)	Expected Racemization	Notes
DIC/Oxyma	80-90%	<2%	A significant amount of unreacted starting material may be present, suggesting the need for double coupling or longer reaction times.
PyBOP	90-95%	<1%	A clean and efficient reaction, suitable for moderately hindered amino acids.[7]
HATU	>95%	<0.5%	Consistently high purity, demonstrating its superiority for difficult couplings.[7]

Troubleshooting and Optimization

• Incomplete Coupling: If HPLC analysis shows a significant amount of unreacted amine, consider the following:

  • Double Coupling: Repeat the coupling step with a fresh solution of activated amino acid.[6]

  • Increase Reaction Time: Extend the coupling time to 4 hours or overnight.[6]

  • Change Solvent: N-Methyl-2-pyrrolidone (NMP) has better solvating properties than DMF and can improve coupling efficiency for aggregating sequences.[6]

• High Racemization:

  • Choice of Base: For phosphonium and aminium salts, use a non-nucleophilic base like DIPEA or 2,4,6-collidine.[9]

  • Temperature Control: Avoid elevated temperatures, as this can increase the rate of racemization.[6]

  • Pre-activation Time: Minimize the pre-activation time to reduce the opportunity for the activated species to racemize before coupling.

Mechanism of Action: A Closer Look

Caption: Activation mechanisms for HATU and PyBOP.

Conclusion

The choice of coupling reagent is a critical parameter in the successful synthesis of peptides containing hindered D-amino acids. While carbodiimides like DIC offer a cost-effective solution for simple syntheses, their performance with challenging residues is often suboptimal. Phosphonium salts like PyBOP represent a significant improvement and are a reliable choice for many applications. However, for the most demanding couplings involving highly hindered amino acids, aminium salts such as HATU consistently deliver superior performance, providing high yields, purities, and minimal racemization.[7] By understanding the mechanisms, advantages, and limitations of each class of reagent, researchers can make informed decisions to overcome the synthetic hurdles posed by these valuable but challenging building blocks.

References

• Vertex AI Search. (n.d.). Optimizing Peptide Coupling: Key Techniques. Retrieved February 13, 2026.
• PubMed - NIH. (n.d.). Comparative Study of Methods to Couple Hindered Peptides. Retrieved February 13, 2026.
• (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved February 13, 2026.
• Request PDF. (n.d.). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Retrieved February 13, 2026.

• ACS Publications. (2021, March 12). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey | Organic Process Research & Development. Retrieved February 13, 2026, from [Link]

• PMC - NIH. (n.d.). Epimerisation in Peptide Synthesis. Retrieved February 13, 2026.

• Organic & Biomolecular Chemistry (RSC Publishing). (2015, November 5). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Retrieved February 13, 2026, from [Link]

• Wikipedia. (n.d.). Peptide synthesis. Retrieved February 13, 2026, from [Link]

• (2011, August 26). Peptide Coupling Reagents, More than a Letter Soup.
• ACS Publications. (2007, June 20). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids.
• ResearchGate. (n.d.).
• (n.d.). Recent development of peptide coupling reagents in organic synthesis.

• MDPI. (2023, December 8). Epimerisation in Peptide Synthesis. Retrieved February 13, 2026, from [Link]

Sources

• 1. chempep.com [chempep.com]
• 2. jpt.com [jpt.com]
• 3. mdpi.com [mdpi.com]
• 4. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. bachem.com [bachem.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Fmoc-D-aspartic acid β-2-phenylisopropyl ester

This document provides a detailed protocol for the safe and compliant disposal of Fmoc-D-aspartic acid β-2-phenylisopropyl ester (CAS No. 214852-39-8).[1] As a specialized amino acid derivative crucial for peptide synthesis, its handling and disposal require a systematic approach grounded in chemical safety principles and regulatory compliance.[2][3] This guide is intended for laboratory professionals engaged in biochemical research and pharmaceutical development, offering clear, actionable steps to manage waste streams associated with this compound.

Core Principles of Chemical Waste Management

The proper disposal of any laboratory chemical is predicated on a hierarchy of controls designed to protect personnel and the environment. For Fmoc-D-aspartic acid β-2-phenylisopropyl ester, these principles are paramount:

• Regulatory Adherence: All disposal actions must comply with local, state, and federal regulations. Always consult your institution's Environmental Health and Safety (EHS) office as the primary authority for specific protocols.[5]

• Waste Segregation: Isolate waste streams containing this compound from other laboratory waste to prevent unintended chemical reactions and ensure proper disposal routing.[5]

• Hazard Identification: The primary hazards are associated not only with the compound itself (as a combustible powder) but also with the solvents and reagents used in its application, such as piperidine and trifluoroacetic acid (TFA).[4][6]

• Personal Protective Equipment (PPE): Appropriate PPE is non-negotiable. This includes, at a minimum, a lab coat, nitrile gloves, and ANSI-rated safety glasses.[5] When handling bulk powder, a chemical fume hood should be used to prevent inhalation.

Disposal Protocols for Various Waste Streams

The disposal pathway for Fmoc-D-aspartic acid β-2-phenylisopropyl ester depends on its form. The following sections provide step-by-step instructions for each common waste stream.

Unused or Expired Solid Compound

Disposal of the pure, solid reagent requires careful packaging and labeling to ensure it is handled correctly by waste management personnel.

Protocol:

• Containerization: Place the original container, with its cap tightly sealed, into a larger, sealable, and chemically resistant container (e.g., a polyethylene pail or drum).

• Labeling: Affix a hazardous waste label to the outer container. Clearly list the full chemical name: "Fmoc-D-aspartic acid β-2-phenylisopropyl ester" and the CAS number "214852-39-8".

• Storage: Store the labeled container in a designated satellite accumulation area for hazardous waste, away from incompatible materials.

• Pickup: Arrange for disposal through your institution's licensed hazardous waste contractor. Do not dispose of the solid chemical in regular trash.[5]

Contaminated Laboratory Wares

Disposable items that have come into direct contact with the solid chemical must be treated as hazardous waste.

Protocol:

• Segregation: Collect all contaminated items, such as weigh paper, gloves, pipette tips, and empty vials, in a dedicated, clearly labeled, and sealed plastic bag or container.

• Labeling: Label the container as "Solid Hazardous Waste" and list the chemical contaminant.

• Disposal: This container should be disposed of through your institution's chemical waste program.

Liquid Waste Streams from Peptide Synthesis

Liquid waste is the most common stream generated during the use of this compound in Solid-Phase Peptide Synthesis (SPPS).[3] Proper segregation based on chemical composition is critical.

A. Fmoc-Deprotection Waste (Basic)

The removal of the Fmoc group is typically achieved using a 20% piperidine solution in a solvent like N,N-Dimethylformamide (DMF).[6] This process generates dibenzofulvene (DBF) and its piperidine adduct, which are chemical byproducts.[6][7]

Protocol:

• Collection: Collect all Fmoc-deprotection solutions and subsequent solvent washes into a dedicated, sealed, and properly vented hazardous waste container suitable for organic bases and solvents.

• Labeling: Label the container "Hazardous Waste: Organic Base Mixture." List all components, including DMF, Piperidine, and trace amounts of Fmoc-D-aspartic acid β-2-phenylisopropyl ester and dibenzofulvene.

• Storage & Disposal: Store in a designated satellite accumulation area and dispose of via your institution's hazardous waste program. Do not mix this basic waste with acidic waste streams.

B. Side-Chain Deprotection & Cleavage Waste (Acidic)

The 2-phenylisopropyl ester protecting group is labile to mild acid, typically cleaved with a solution of 1-2% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM).[4][8]

Protocol:

• Collection: Collect all acidic deprotection and cleavage solutions into a dedicated, sealed, and properly vented hazardous waste container suitable for halogenated acids and solvents.

• Labeling: Label the container "Hazardous Waste: Halogenated Acid Mixture." List all components, including Dichloromethane, Trifluoroacetic Acid, and the resulting deprotected amino acid.

• Storage & Disposal: Store in a designated satellite accumulation area, segregated from basic waste streams. Dispose of via your institution's hazardous waste program.

Spill Management

In the event of a small spill of the solid powder in a controlled laboratory environment:

• Ensure Safety: Wear appropriate PPE, including a lab coat, gloves, and safety glasses.

• Containment: Gently cover the spill with an absorbent material suitable for chemical spills (e.g., vermiculite or sand). Avoid raising dust.

• Cleanup: Carefully sweep the material into a designated hazardous waste container.

• Decontamination: Wipe the spill area with a suitable solvent (e.g., ethanol or methanol), collecting the cleaning materials as contaminated waste.

• Reporting: Report the spill to your laboratory supervisor and EHS office, as per institutional policy.

Summary and Visual Guides

For quick reference, the key disposal information and workflow are summarized below.

Table 1: Disposal Summary

Waste Stream	Container Type	Required Label Information	Disposal Method
Unused/Expired Solid	Original container inside a larger, sealed drum	"Hazardous Waste," Chemical Name, CAS Number	Licensed Hazardous Waste Contractor
Contaminated Labware	Sealed, labeled plastic bag or container	"Solid Hazardous Waste," Chemical Contaminant	Institutional Chemical Waste Program
Fmoc-Deprotection Liquid	Vented, solvent-safe container for bases	"Hazardous Waste: Organic Base Mixture," All Components	Institutional Chemical Waste Program (Non-Halogenated)
Cleavage Liquid (Acidic)	Vented, solvent-safe container for acids	"Hazardous Waste: Halogenated Acid Mixture," All Components	Institutional Chemical Waste Program (Halogenated)

Diagram 1: Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste generated from Fmoc-D-aspartic acid β-2-phenylisopropyl ester.

Caption: Disposal workflow for Fmoc-D-aspartic acid β-2-phenylisopropyl ester.

References

• Methods in Molecular Biology, vol. 35, "Peptide Synthesis Protocols," M.W. Pennington and B.M. Dunn, eds., Humana Press, Totowa, NJ. Chapter: Methods for Removing the Fmoc Group. [Link]

• Carl ROTH. Voluntary safety information following the Safety Data Sheet format according to Regulation (EC) No. 1907/2006 (REACH). [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 91886434, Fmoc-D-Asp(Opis)-OH. [Link]

• CHIMIA International Journal for Chemistry. Thermal Cleavage of the Fmoc Protection Group. [Link]

• Angewandte Chemie International Edition. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. [Link]

• Agilent. Amino Acid Standard - SAFETY DATA SHEET. [Link]

• Wikipedia. Fluorenylmethyloxycarbonyl protecting group. [Link]

Sources

• 1. advancedchemtech.com [advancedchemtech.com]
• 2. chemimpex.com [chemimpex.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Fmoc-Asp(O-2-PhiPr)-OH Novabiochem 200336-86-3 [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Fluorenylmethyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 7. renyi.hu [renyi.hu]
• 8. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Personal protective equipment for handling Fmoc-D-aspartic acid b-2-phenylisopropyl ester

Executive Safety & Technical Summary

Compound: Fmoc-D-aspartic acid

-2-phenylisopropyl ester CAS: 200336-86-3 (L-isomer analog ref), 214852-39-8 (D-isomer) Risk Profile: Irritant / Potential Sensitizer / Acid-Labile

Handling this residue requires a dual-focus safety strategy: protecting the scientist from sensitization and protecting the reagent from premature hydrolysis.

While the Fmoc moiety presents a known risk of allergic contact dermatitis, the specific side-chain protection—the 2-phenylisopropyl (2-PhiPr) ester —is the operational critical control point. This group is designed to be hyper-acid-labile (cleavable with 1% TFA). Consequently, standard laboratory atmospheres containing trace acid fumes (e.g., near open TFA bottles or cleavage cocktails) can degrade this expensive reagent before it is even coupled.

Hazard Snapshot

Hazard Class	GHS Code	Description	Critical Action
Health	H315, H319	Skin & Eye Irritation	Wear Nitrile (min 5 mil) or Laminate gloves.
Respiratory	H335	May cause respiratory irritation	Do not weigh outside a fume hood.
Reactivity	N/A	Acid Sensitive (2-PhiPr group)	Store away from TFA/HCl sources.
Physical	Combustible	Fine dust may form explosive mix	Ground equipment; avoid static discharge.

Personal Protective Equipment (PPE) Protocol

The choice of PPE is dictated not just by the solid powder, but by the solvents you will inevitably use to dissolve it (DMF, NMP, or DCM).

A. Hand Protection (The Critical Barrier)

Standard Latex gloves are insufficient for peptide synthesis workflows involving DMF (Dimethylformamide) or DCM (Dichloromethane).

• Task: Weighing Solid Powder

  • Recommendation: Standard Nitrile Gloves (4-5 mil).

  • Why: Provides adequate protection against incidental contact with the solid dust.

• Task: Solubilization & Coupling (Solution Phase)

  • Recommendation: Double-gloving or Silver Shield® (Laminate) under Nitrile.

  • Why:

    • DMF: Penetrates standard nitrile in <15 minutes. It is a potent carrier solvent that can drag the Fmoc-derivative through the skin, increasing sensitization risk.

    • DCM: Penetrates nitrile instantly. If using DCM to dissolve for loading, laminate gloves are mandatory.

B. Respiratory Protection[1][2][3][4]

• Primary Control: Chemical Fume Hood (Face velocity: 80–100 fpm).

• Secondary (if hood unavailable): N95 or P100 particulate respirator.

  • Note: The Fmoc group can induce sensitization over time.[1] Inhalation of dust is a primary route for developing an allergy to Fmoc-derivatives.

C. Eye & Body Protection[1]

• Eyes: ANSI Z87.1 Chemical Splash Goggles. (Safety glasses are insufficient if dispensing solvents under pressure/nitrogen).

• Body: 100% Cotton Lab Coat (avoid synthetics due to static risk with powders) + Closed-toe chemical-resistant shoes.

PPE Decision Logic (Visualization)

The following diagram illustrates the decision matrix for selecting PPE based on the operational state of the reagent.

Figure 1: PPE Selection Matrix based on physical state and carrier solvent. Note the escalation in glove requirements when chlorinated solvents are introduced.

Operational Workflow: Handling & Integrity

To maintain the "Self-Validating System" of safety, follow this workflow. This ensures that if the reagent degrades, it is detected before it ruins a synthesis batch.

Step 1: Storage & Retrieval[1][2]

• Condition: Store at +2°C to +8°C (Refrigerated).

• Critical Action: Allow the bottle to warm to room temperature before opening .

  • Mechanism:[2][3][4] Opening a cold bottle introduces condensation. Water hydrolyzes the sensitive ester linkage and promotes Fmoc cleavage.

Step 2: Weighing (The Static Hazard)

Fmoc-amino acids are prone to static charge, causing powder to "jump" and disperse.

• Tool: Use an anti-static gun or polonium strip near the balance.

• PPE Check: Ensure sleeves are tucked into gloves to prevent wrist exposure to dust.

Step 3: Solubilization (The Acid Risk)

• Solvent: Dissolve in DMF (Dimethylformamide).

• Avoid: Do not dissolve in DCM if the solution will stand for >1 hour. DCM often becomes slightly acidic over time (forming HCl), which will cleave the 2-PhiPr group [1].

• QC Check: If the solution turns cloudy or precipitates, moisture may have hydrolyzed the ester. Discard.

Step 4: Disposal

• Solid Waste: Label as "Hazardous Solid - Irritant." Do not mix with oxidizers.

• Liquid Waste:

  • If in DMF: Non-halogenated organic waste.

  • If in DCM: Halogenated organic waste.

  • Note: Never dispose of Fmoc-derivatives down the drain; they are toxic to aquatic life.

Synthesis Pathway & Protection Logic[7][8]

Understanding why you are using this specific derivative helps enforce safety protocols. You are likely using Fmoc-D-Asp(O-2-PhiPr)-OH to prevent aspartimide formation or to allow for orthogonal deprotection (e.g., cyclization).

Figure 2: The chemical logic dictating the handling requirements. Path B highlights the extreme acid sensitivity of the 2-PhiPr group.

Emergency Response

Incident	Immediate Action	Follow-up
Skin Contact	Wash with soap and water for 15 min.[5] Do NOT use alcohol (increases absorption).	Monitor for redness/rash (dermatitis).
Eye Contact	Flush with eyewash station for 15 min.	Seek medical attention immediately.[5]
Inhalation	Move to fresh air.[2][5]	If wheezing occurs, suspect sensitization.
Spill (Solid)	Wet wipe (do not sweep dry dust).	Dispose of wipe as hazardous waste.

References

• Merck KGaA. (2023). Safety Data Sheet: Fmoc-Asp(O-2-PhiPr)-OH. Sigma-Aldrich.[6] Link

• Occupational Safety and Health Administration (OSHA). (2011). Laboratory Safety Guidance (OSHA 3404-11R). U.S. Department of Labor. Link

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. Link

• American Chemical Society. (2023). Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety. Link

Sources

• 1. Anaphylaxis Induced by Peptide Coupling Agents – ACS Chemical Health and Safety Division [dchas.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. peptide.com [peptide.com]
• 4. compliancy-group.com [compliancy-group.com]
• 5. fishersci.com [fishersci.com]
• 6. Fmoc-Asp(O-2-PhiPr)-OH Novabiochem 200336-86-3 [sigmaaldrich.com]